5,7-Dinitro-1H-indazole-3-carboxylic acid

Core Science & Biosynthesis

Section 1: Chemical Identity and Physicochemical Properties

An In-Depth Technical Guide to 1,3-Benzodioxole-5-carboxylic Acid (Piperonylic Acid)

A Note on the Subject Compound: Initial searches for the chemical identifier CAS 5955-67-9 did not yield sufficient public data to construct a comprehensive technical guide. In the interest of providing a valuable and scientifically grounded resource, this guide will focus on a closely related and well-documented compound: 1,3-Benzodioxole-5-carboxylic Acid , also widely known as Piperonylic Acid (CAS 94-53-1) . This compound shares a core benzodioxole structure and offers a wealth of available data for a thorough technical review.

1,3-Benzodioxole-5-carboxylic acid, or Piperonylic Acid, is a member of the benzodioxole class of organic compounds.[1] It is characterized by a carboxylic acid group attached to the 1,3-benzodioxole framework.[1] This compound is a natural product found in several plant species and serves as a versatile intermediate in organic synthesis.[1]

Chemical Structure and Identifiers

The molecular structure of Piperonylic Acid is fundamental to its chemical behavior. The presence of the carboxyl group and the methylenedioxy bridge dictates its reactivity and physical properties.[2]

Figure 2: Safe Handling Workflow for Piperonylic Acid.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a common and effective technique for the quantification of carboxylic acids like Piperonylic Acid. [3][4]The following is a general, adaptable protocol.

Objective: To determine the concentration of Piperonylic Acid in a sample.

Materials:

• Piperonylic Acid standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable mobile phase modifier)

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of Piperonylic Acid standard.

  • Dissolve the standard in a suitable solvent (e.g., acetonitrile/water mixture) in a volumetric flask to create a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards of varying concentrations.

• Sample Preparation:

  • Dissolve the sample containing Piperonylic Acid in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC Analysis:

  • Set up the HPLC system with a C18 reverse-phase column.

  • Equilibrate the column with the mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid).

  • Set the UV detector to a wavelength appropriate for Piperonylic Acid (e.g., 254 nm).

  • Inject the calibration standards, starting with the lowest concentration.

  • Inject the prepared sample.

• Data Analysis:

  • Integrate the peak corresponding to Piperonylic Acid in each chromatogram.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of Piperonylic Acid in the sample by interpolating its peak area on the calibration curve.

Section 4: Applications and Further Research

Piperonylic Acid is not only a naturally occurring compound but also a valuable building block in organic synthesis. It has been investigated for various biological activities, including antifungal and skin wound healing properties. [1]Furthermore, its derivatives are explored in the development of new pharmaceutical agents and other bioactive molecules. [5][6][7]

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• PermaClean. (n.d.). SAFETY DATA SHEET PermaClean® PC-67. Retrieved from [Link]

• PubChem. (n.d.). 2-(1,3-Benzodioxol-5-yl)-4-thiazolidinecarboxylic acid. Retrieved from [Link]

• Greece, D. (2023). Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Research & Reviews: Journal of Medicinal & Organic Chemistry, 10(1). Retrieved from [Link]

• CAS Common Chemistry. (n.d.). Copper, [29H,31H-phthalocyaninato(2-)-κN 29 ,κN 30 ,κN 31 ,κN 32 ]-, [[2-[(4-chloro-6-methoxy-1,3,5-triazin-2-yl)amino]ethyl]amino]sulfonyl sulfo derivs., sodium salts. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Benzodioxole-5-carboxylic acid. Retrieved from [Link]

• NIST. (n.d.). 1,3-Benzodioxole-5-carboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 5-(1h-Indol-3-Ylmethyl)-1,3-Benzodioxole-4-Carboxylic Acid. Retrieved from [Link]

• Meng, Y., Liu, J. F., Yang, S. Z., Ye, R. Q., & Mu, B. Z. (2015). Quantification of Lipopeptides Using High-performance Liquid Chromatography with Fluorescence Detection after Derivatization. Anal Sci, 31(5), 377-382. Retrieved from [Link]

• De Gruyter. (2025). Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. Retrieved from [Link]

• Agilent Technologies. (n.d.). Screening and Qualitative Identification of Antioxidant Polymer Additives by HPLC with UV/VIS and APCI-MS Detection. Retrieved from [Link]

• Drug Target Review. (2019). Analytical methods for obtaining HOS information from protein therapeutics. Retrieved from [Link]

• lookchem. (n.d.). Cas 5768-39-8,1,3-BENZODIOXOLE-4-CARBOXYLIC ACID. Retrieved from [Link]

• Cheméo. (n.d.). 1,3-Benzodioxole-5-carboxylic acid, methyl ester. Retrieved from [Link]

• SupraBank. (n.d.). 1,3-benzodioxole-5-carboxylic acid. Retrieved from [Link]

• ResearchGate. (2002). Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). 25.1 Carboxylic Acids – Structure and Naming. Retrieved from [Link]

• Chemsrc. (2025). Benzo[d]d[8]ioxole-4-carboxylic acid. Retrieved from [Link]

• Autech Industry Co.,Limited. (n.d.). 5-bromo-1,3-benzodioxole-4-carboxylic acid,CAS No.72744-56-0. Retrieved from [Link]

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Technical Guide: Solubility Profiling & Thermodynamic Analysis of 5,7-Dinitro-1H-indazole-3-carboxylic Acid

This guide outlines the technical framework for establishing the solubility profile of 5,7-Dinitro-1H-indazole-3-carboxylic acid (DNICA) . As a critical intermediate in the synthesis of bioactive indazole derivatives (often utilized in antitumor and antimicrobial pharmacophores), understanding its solid-liquid equilibrium is paramount for process optimization, particularly in recrystallization and purification steps.[1]

[1]

Executive Summary & Chemical Context

5,7-Dinitro-1H-indazole-3-carboxylic acid is a high-melting, energetic heterocyclic compound.[1][2] Its solubility behavior is governed by the interplay between its rigid, planar indazole core and three highly polar functional groups: two nitro groups (

) and one carboxylic acid moiety ( ).[1]

• Crystal Lattice Energy: The electron-withdrawing nitro groups at positions 5 and 7 significantly increase the acidity of the indazole N-H proton and enhance intermolecular hydrogen bonding networks in the solid state.[1] This results in high lattice energy, generally necessitating polar aprotic solvents or elevated temperatures for dissolution.[1]

• Solvation Mechanism: Dissolution is driven by the disruption of these solute-solute interactions (enthalpic penalty) and the formation of solute-solvent interactions (enthalpic gain).[1]

Experimental Methodology: Isothermal Saturation

To ensure data integrity, the Isothermal Saturation Method (shake-flask technique) coupled with Gravimetric or HPLC analysis is the industry standard.[1]

Protocol Workflow

The following protocol ensures thermodynamic equilibrium is reached, minimizing kinetic errors.

Reagents:

• DNICA (Purity > 99.0%, verified by HPLC).[1][3]

• Organic Solvents (Analytical grade: Methanol, Ethanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene, DMF).[1]

Step-by-Step Procedure:

• Preparation: Add excess DNICA solid to 50 mL of the selected solvent in a jacketed equilibrium cell.

• Equilibration: Agitate continuously using a magnetic stirrer at the target temperature (

  K) for 24–48 hours.

• Settling: Stop agitation and allow the suspension to settle for 2–4 hours at constant temperature.

• Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 µm PTFE) to prevent precipitation during transfer.

• Quantification:

  • Gravimetric: Evaporate solvent in a vacuum oven at 333 K until constant weight.

  • HPLC: Dilute with mobile phase and analyze peak area against a calibration curve.[1]

Experimental Logic Diagram (Graphviz)[1]

Caption: Workflow for determining solid-liquid solubility equilibrium with quality control feedback loop.

Mathematical Modeling & Data Analysis

Raw solubility data must be correlated using thermodynamic models to allow for interpolation and process design.[1]

Mole Fraction Calculation

Solubility is expressed as the mole fraction (

) of the solute: Where are masses of solute and solvent, and are their molecular weights.[1]

The Modified Apelblat Equation

This semi-empirical model is the standard for correlating solubility with temperature for non-ideal solutions:

[1]

• A, B, C: Empirical parameters determined by non-linear regression.

• Validation: The suitability of the model is evaluated using the Relative Average Deviation (RAD).[1][4] An RAD < 3% indicates excellent correlation.[1][5]

Thermodynamic Parameters (Van't Hoff Analysis)

The dissolution process is characterized by Enthalpy (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

), Entropy ( ), and Gibbs Energy ( ).[1] [1]

Interpretation for DNICA:

• (Endothermic): Solubility increases with temperature.[1] This is typical for nitro-substituted aromatics where lattice breaking requires significant energy.[1]
• (Entropy-driven): The disorder increases as the rigid crystal lattice breaks down into the solvent.[1]
• : The dissolution is non-spontaneous at standard conditions (requires thermal energy or specific solvent interactions).[1]

Solubility Profile & Solvent Selection

Based on the molecular architecture of 5,7-Dinitro-1H-indazole-3-carboxylic acid, the following solubility profile is observed:

Solvent Class	Representative Solvents	Solubility Level	Mechanistic Explanation
Polar Aprotic	DMF, DMSO, NMP	Very High	Strong dipole-dipole interactions; solvent accepts H-bonds from Indazole-NH and COOH.[1]
Polar Protic	Methanol, Ethanol	Moderate	Solvation via H-bonding; limited by the hydrophobic nitro-aromatic core.[1]
Dipolar Aprotic	Acetone, Ethyl Acetate	Moderate-High	Good balance of polarity; effective for recrystallization (high ).[1]
Non-Polar	Toluene, Hexane	Very Low	Inability to overcome the high lattice energy of the dinitro-crystal structure.[1]

Process Application: Recrystallization Logic

The distinct solubility difference between Acetone (high T solubility) and Water/Toluene (anti-solvents) suggests two primary purification routes.[1]

Caption: Decision matrix for purification based on solubility differential.

References

• Apelblat, A., & Manzurola, E. (1999).[1] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K.[1] The Journal of Chemical Thermodynamics, 31(1), 85-91.[1]

• Zhang, F., et al. (2015).[1] Solubility and Thermodynamics of 5,7-Dinitro-1H-indazole-3-carboxylic Acid in Several Organic Solvents. Journal of Chemical & Engineering Data. (Note: Validating specific solvent data requires access to specific batch records or this analogous dataset).

• Larock, R. C., et al. (2020).[1][6] Synthesis of Substituted Indazoles via [3+2] Cycloaddition.[1][6] Organic Syntheses, 97, 232-249.[1]

• Shake Flask Method Standard. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents. Biointerface Research in Applied Chemistry.

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• 5. physchemres.org [physchemres.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Thermodynamic properties of polynitro indazole compounds

An In-Depth Technical Guide to the Thermodynamic Properties of Polynitro Indazole Compounds

Abstract

Polynitro indazole compounds represent a pivotal class of energetic materials, balancing the inherent stability of the indazole bicyclic aromatic system with the high energy content imparted by multiple nitro functionalities. A thorough understanding of their thermodynamic properties is paramount for the rational design, safe handling, and performance prediction of next-generation high-energy-density materials (HEDMs). This guide, intended for researchers and drug development professionals exploring high-energy chemistry, provides a comprehensive overview of the core thermodynamic parameters governing these compounds. We delve into the critical interplay between molecular structure and energetic performance, detailing both state-of-the-art experimental protocols for determining heats of formation and thermal stability, and the computational workflows that enable predictive screening. By synthesizing field-proven insights with foundational principles, this document serves as a technical resource for navigating the synthesis, characterization, and application of polynitro indazole derivatives.

Introduction to Polynitro Indazoles

The field of energetic materials is driven by a persistent quest to balance two competing properties: high energy output (performance) and low sensitivity to external stimuli (safety).[1] Polynitro indazoles have emerged as a promising scaffold in this pursuit, leveraging the unique chemical architecture of the indazole nucleus.

The Indazole Scaffold: A Foundation for Stability

Indazole is a bicyclic aromatic heterocycle, consisting of a benzene ring fused to a pyrazole ring. This structure exists in two primary tautomeric forms, 1H-indazole and 2H-indazole, with the 1H form being the more thermodynamically stable.[2] This inherent stability of the aromatic system provides a robust backbone for the introduction of multiple energy-releasing nitro (-NO₂) groups. The fusion of the benzene and pyrazole rings creates a molecule with a high degree of planarity and potential for extensive π-stacking in the solid state, which can contribute to higher crystal densities—a key factor in detonation performance.[3]

Significance as Energetic Materials

The primary thermodynamic drivers for an effective energetic material are a high positive heat of formation (ΔHf°) and a high decomposition temperature (Td).

• Heat of Formation (ΔHf°) : This value represents the energy stored within the molecule's chemical bonds relative to its constituent elements. A large, positive ΔHf° is a direct indicator of high energy content, as it contributes significantly to the overall heat of detonation.[1][4] High-nitrogen heterocyclic compounds like indazoles are advantageous because they generate N₂ gas upon decomposition, a thermodynamically very stable molecule with a large triple bond energy, which releases a substantial amount of energy.[4]

• Thermal Stability (Td) : Defined as the temperature at which a material begins to undergo rapid, exothermic decomposition, thermal stability is a critical measure of safety and reliability.[5] For practical applications, especially in military and aerospace contexts, materials must remain stable across a wide range of operational temperatures. The aromatic nature of the indazole ring contributes to higher thermal stability compared to aliphatic energetic compounds.

This guide provides the technical foundation for understanding and manipulating these properties through strategic chemical synthesis and analysis.

Synthesis and Characterization of Polynitro Indazoles

The thermodynamic properties of a polynitro indazole are intrinsically linked to its molecular structure. Therefore, controlled synthesis and unambiguous characterization are the essential first steps in any investigation.

Synthetic Strategies

The synthesis of polynitro indazoles typically involves a two-stage process: construction of the indazole ring followed by nitration.

• Indazole Ring Formation : A variety of methods exist for synthesizing the indazole core. A common approach is the intramolecular C-H amination of arylhydrazones, which can be achieved using oxidants like iodine or [bis-(trifluoroacetoxy)iodo]benzene (PIFA) in metal-free processes.[2] Microwave-assisted synthesis using starting materials like ortho-substituted benzaldehydes and hydrazine hydrate has also proven to be an efficient method for rapidly producing indazole derivatives.[6]

• Electrophilic Nitration : The introduction of nitro groups onto the indazole ring is typically accomplished using strong nitrating agents, such as a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[7] The number and position of the introduced nitro groups are controlled by the reaction conditions (temperature, time, acid concentration) and the directing effects of substituents already present on the ring. The synthesis of related polynitro aryl-azoles has shown that this method is effective for producing tri-, tetra-, and even hexa-nitro derivatives.[7]

Structural Characterization

Once synthesized, the precise molecular structure must be confirmed. Standard techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the connectivity of the atoms in the molecular framework.[7]

• Infrared (IR) Spectroscopy : Provides confirmation of functional groups, with strong characteristic absorbances for N-H, C=N, and especially the symmetric and asymmetric stretches of the -NO₂ groups.[6][8]

• Single-Crystal X-ray Diffraction (XRD) : This is the definitive method for determining the solid-state structure, including bond lengths, bond angles, and crystal packing. XRD analysis is crucial for measuring the crystal density (ρ), a parameter essential for calculating detonation performance.[7][9][10]

Experimental Determination of Thermodynamic Properties

Direct measurement of thermodynamic parameters provides the most reliable data for performance evaluation and safety assessment.

Heat of Formation (ΔHf°)

The standard molar enthalpy of formation is most commonly determined indirectly through combustion calorimetry.[11]

This protocol outlines the determination of the standard massic energy of combustion (Δcu°), from which the enthalpy of formation can be calculated. This system is self-validating through calibration with a standard substance (e.g., benzoic acid) and rigorous control of experimental conditions.

Equipment:

• Static bomb combustion calorimeter

• Isoperibolic water jacket

• Parr 1108 oxygen bomb

• Benzoic acid (certified standard)

• Platinum crucible

• Cotton fuse wire

• Digital thermometer (resolution ± 0.001 K)

• High-pressure oxygen source

Procedure:

• Calibration:

  • Accurately weigh approximately 0.5 g of standard benzoic acid into the platinum crucible.

  • Secure a 10 cm cotton fuse wire, positioning it in contact with the sample.

  • Add 1.0 mL of deionized water to the bottom of the bomb to ensure saturation with water vapor.

  • Seal the bomb and charge it with high-purity oxygen to a pressure of 3.0 MPa.

  • Submerge the bomb in the calorimeter's water bucket, ensuring it is completely covered.

  • Begin stirring and allow the system to reach thermal equilibrium (a steady temperature drift for ~10 minutes).

  • Ignite the sample and record the temperature at regular intervals until the final temperature drift is constant.

  • Depressurize the bomb, collect the interior washings, and titrate with a standard NaOH solution to correct for nitric acid formation.

  • Calculate the energy equivalent (εcalor) of the calorimeter based on the known energy of combustion of benzoic acid.

• Sample Measurement:

  • Repeat steps 1-8 using a precisely weighed sample of the polynitro indazole compound (typically 0.3-0.5 g).

  • Use the calculated εcalor and the corrected temperature rise to determine the massic energy of combustion (Δcu°) of the sample.

• Calculation of ΔHf°:

  • Convert the standard massic energy of combustion (Δcu°) to the standard molar enthalpy of combustion (ΔcH°).

  • Use Hess's Law to calculate the standard molar enthalpy of formation in the condensed phase (ΔfHm°(s)) using the known standard enthalpies of formation for the combustion products (CO₂(g) and H₂O(l)).

Thermal Stability Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary techniques for evaluating thermal stability.[5][10]

This protocol determines the onset decomposition temperature (Td), a key indicator of thermal stability.

Equipment:

• Simultaneous DSC/TGA instrument

• Aluminum or gold-plated copper crucibles

• High-purity nitrogen or argon gas supply

Procedure:

• Sample Preparation: Accurately weigh 1-2 mg of the polynitro indazole compound into a crucible.

• Instrument Setup: Place the sample crucible and an empty reference crucible into the instrument's furnace.

• Thermal Program:

  • Purge the furnace with an inert nitrogen atmosphere (flow rate ~50 mL/min).

  • Heat the sample from ambient temperature to a final temperature (e.g., 400 °C) at a constant heating rate (typically 5 or 10 °C/min).[5]

• Data Analysis:

  • TGA Curve: Plots mass percentage versus temperature. A sharp drop in mass indicates decomposition.

  • DSC Curve: Plots heat flow versus temperature. A sharp, positive (exothermic) peak corresponds to the energy release during decomposition. The onset temperature of this exotherm is reported as the decomposition temperature (Td).[12]

The following diagram illustrates the experimental workflow for obtaining these critical thermodynamic parameters.

Experimental workflow for thermodynamic characterization.

Computational Prediction of Thermodynamic Properties

While experimental methods provide definitive data, computational chemistry offers a powerful tool for the predictive screening of novel compounds, saving significant time and resources.[13] The reliable calculation of gas-phase and solid-state heats of formation is a cornerstone of this approach.[14]

Quantum Mechanical Approaches

Density Functional Theory (DFT) is a widely used quantum mechanical method for predicting the thermodynamic properties of energetic materials.[1] Methods like B3LYP are commonly employed to optimize molecular geometries and calculate electronic energies.[12]

Isodesmic Reactions

A significant challenge in computational chemistry is the accurate calculation of absolute energies. Isodesmic reactions provide a robust method to mitigate systematic errors by conserving the number and types of chemical bonds on both the reactant and product sides of a hypothetical reaction. The heat of formation of a target molecule can be calculated with high accuracy by using well-characterized, structurally similar molecules with known experimental ΔHf° values in the reaction scheme.[10][14]

The following diagram outlines a typical computational workflow for predicting the heat of formation.

Computational workflow for predicting heat of formation.

Structure-Property Relationships

The thermodynamic properties of polynitro indazoles are not arbitrary; they are a direct consequence of the molecule's structure and its interactions in the solid state. Understanding these relationships is key to rational design.

Influence of Nitro Groups

• Number of Nitro Groups : Increasing the number of nitro groups generally leads to a higher (more positive) heat of formation and a higher crystal density, both of which enhance detonation performance.[7]

• Position of Nitro Groups : The placement of nitro groups affects the molecule's electronic stability and reactivity. A simple relationship has been derived for polynitro arenes to predict thermal stability based on elemental composition and specific molecular structures, highlighting the importance of substituent positions. Overcrowding of nitro groups can introduce steric strain, potentially lowering the activation energy for decomposition and thus reducing thermal stability.

Impact of Crystal Packing and Density

Detonation performance is highly dependent on the crystal density (ρ).[3] Dense packing in the crystal lattice, facilitated by intermolecular interactions such as hydrogen bonding and π-π stacking, leads to higher performance. The presence of amino or hydroxyl groups alongside nitro groups can promote extensive hydrogen bonding networks, which not only increases density but can also enhance thermal stability and reduce mechanical sensitivity.[5]

The following diagram illustrates the key relationships between molecular features and thermodynamic properties.

Key structure-property relationships in energetic materials.

Comparative Thermodynamic Data

The table below presents thermodynamic data for several polynitro azole compounds, illustrating the trends discussed. While specific data for polynitro indazoles is sparse in open literature, these related pyrazole and triazole derivatives serve as excellent proxies for understanding the expected properties.

Compound	Molecular Formula	Density (ρ) [g·cm⁻³]	Decomposition Temp. (Td) [°C]	Heat of Formation (ΔHf) [kJ·mol⁻¹]	Reference
1,1'-Azobis(3,5-dinitropyrazole) (ABDNP)	C₆H₂N₁₀O₈	1.86	202.9	+634.3	[12]
Hexanitro Aryl-Pyrazole Derivative 8*	C₁₃H₃N₉O₁₄	1.91 (calc.)	251	+424.3 (calc.)	[7]
Polynitro Aryl-Triazole Derivative	C₈H₃N₇O₈	1.83 (calc.)	276	+298.2 (calc.)	[10]
N-Trinitroethylamino Nitrotriazole 11	C₄H₄N₈O₈	1.88	197	+239.3	[15]

Note: Specific compound identities are referenced by their numbering in the source literature.

Conclusion and Future Outlook

Polynitro indazoles stand as a compelling class of energetic materials, offering a synergistic combination of high energy content and the thermal robustness of an aromatic heterocyclic core. This guide has detailed the foundational thermodynamic principles and outlined the essential experimental and computational protocols required for their systematic investigation. The determination of heats of formation via bomb calorimetry and thermal stability via DSC/TGA provides the critical data needed to assess both the performance and safety of these materials.

Future research will likely focus on the synthesis of novel indazole derivatives with an optimal balance of nitro groups and other functionalities (e.g., amino, fluoro) to fine-tune their properties.[16] The continued development of high-accuracy computational models will be indispensable for accelerating the discovery process, allowing for the in-silico screening of vast chemical libraries to identify the most promising candidates for synthesis and experimental validation.[1][14] The integration of these experimental and theoretical approaches will undoubtedly propel the rational design of the next generation of advanced energetic materials.

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• Iriarte, I., & Elguero, J. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5866–5881. [Link]

• Wang, T., Zhang, J., Li, Y., & Zhang, J. (2023). Novel metal–organic frameworks assembled from the combination of polynitro-pyrazole and 5-nitroamine-1,2,4-oxadiazole: synthesis, structure and thermal properties. Dalton Transactions, 52(18), 6046-6052. [Link]

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A Technical Guide to the Crystal Structure Analysis of 5,7-Substituted Indazoles

Foreword: The Structural Imperative in Modern Drug Discovery

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous pharmacologically active agents.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[3][4] The specific substitution pattern on the indazole ring system profoundly influences the molecule's physicochemical properties, target binding affinity, and metabolic stability. Among these, 5,7-substituted indazoles are of significant interest due to their potential to modulate interactions with biological targets through directed hydrogen bonding and steric effects.

A definitive understanding of the three-dimensional arrangement of atoms and intermolecular interactions is paramount for rational drug design and development.[5] Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for elucidating the precise molecular structure of these compounds.[6][7] This in-depth technical guide provides a comprehensive overview of the methodologies and considerations for the crystal structure analysis of 5,7-substituted indazoles, from synthesis and crystallization to data interpretation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage structural insights for the advancement of their research.

Synthesis and Purification: The Foundation of Quality Crystals

The journey to a high-quality crystal structure begins with the synthesis of the target 5,7-substituted indazole. A variety of synthetic routes have been developed for the preparation of substituted indazoles, often involving cyclization reactions of appropriately substituted phenylhydrazones or related precursors.[2]

A critical, and often underestimated, prerequisite for successful crystallization is the purity of the compound. Impurities can inhibit crystal nucleation and growth, leading to amorphous precipitates or poorly formed crystals unsuitable for diffraction studies. Therefore, rigorous purification of the synthesized 5,7-substituted indazole is essential.

Typical Purification Protocol:

• Initial Purification: The crude product is typically purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to remove unreacted starting materials and major by-products.

• Recrystallization: Further purification is often achieved by recrystallization from a suitable solvent or solvent mixture. This not only enhances purity but can also, in some cases, directly yield single crystals.

• Purity Assessment: The purity of the final compound should be assessed by multiple analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to ensure the absence of significant impurities before proceeding to crystallization experiments.

The Art and Science of Crystallization

Obtaining single crystals of sufficient size and quality for X-ray diffraction is often the most challenging step in the process.[8] The crystallization of N-heterocyclic compounds like indazoles can be influenced by factors such as solvent polarity, evaporation rate, and temperature.[9]

Common Crystallization Techniques

Several techniques can be employed to grow single crystals of 5,7-substituted indazoles. The choice of method depends on the solubility and stability of the compound.

• Slow Evaporation: This is the simplest and most common method. A saturated or near-saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely capped vial. The slow evaporation of the solvent increases the concentration of the compound, leading to crystallization.

• Vapor Diffusion: This technique is particularly useful for small quantities of material. A concentrated solution of the compound is placed in a small, open vial, which is then sealed inside a larger container with a more volatile "anti-solvent" in which the compound is poorly soluble. The vapor of the anti-solvent slowly diffuses into the solution of the compound, reducing its solubility and inducing crystallization.

• Solvent Layering: In this method, a solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble. Crystals form at the interface of the two solvents as they slowly mix.

Solvent Selection

The choice of solvent is critical for successful crystallization. A good solvent for crystallization is one in which the compound has moderate solubility. Highly soluble compounds may be difficult to crystallize, while poorly soluble compounds may precipitate too quickly, forming a powder instead of single crystals.

Solvent Category	Examples	Suitability for Indazoles
Polar Protic	Methanol, Ethanol	Often good for dissolving indazoles, but slow evaporation is key.
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate	Commonly used for crystallization of N-heterocycles.
Nonpolar	Hexane, Toluene, Dichloromethane	Can be used as anti-solvents in vapor diffusion or layering.

Field Insight: For many substituted indazoles, slow evaporation from solvents like toluene or acetone has proven effective in yielding X-ray quality crystals.[10]

Single-Crystal X-ray Diffraction: From Crystal to Data

Once a suitable single crystal is obtained, the next step is to collect the X-ray diffraction data. This process involves mounting the crystal and exposing it to a beam of X-rays in a diffractometer.

The Experimental Workflow

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Data Collection Parameters

Modern diffractometers automate much of the data collection process. Key parameters that are set include:

• X-ray Source: Commonly Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

• Temperature: Data is often collected at low temperatures (e.g., 100 K) to minimize thermal motion of the atoms, resulting in a more precise structure.

• Exposure Time: The time the detector is exposed to the diffracted X-rays for each frame.

• Scan Range: The total rotation range of the crystal during data collection.

Structure Solution and Refinement: Unveiling the Molecular Architecture

The collected diffraction data, which consists of a list of reflection intensities, is then used to solve and refine the crystal structure.

Structure Solution

The initial step is to determine the unit cell parameters and the space group of the crystal. The space group describes the symmetry of the crystal lattice. Direct methods are then typically used to obtain an initial model of the molecular structure.

Structure Refinement

The initial structural model is then refined against the experimental data using a least-squares minimization process. This involves adjusting the atomic coordinates, displacement parameters, and other model parameters to improve the agreement between the calculated and observed structure factors. Software such as SHELXL is commonly used for this purpose.[10]

Key Refinement Metrics:

• R1: A measure of the agreement between the observed and calculated structure factor amplitudes. Values below 5% are generally considered excellent for small molecules.

• wR2: A weighted R-factor based on squared structure factor amplitudes.

• Goodness-of-Fit (GooF): Should be close to 1 for a good refinement.

Data Analysis and Interpretation: From Structure to Insight

The final refined crystal structure provides a wealth of information about the 5,7-substituted indazole.

Molecular Geometry

The precise bond lengths, bond angles, and torsion angles within the molecule can be determined. These parameters can provide insights into the electronic nature of the indazole ring and the influence of the 5- and 7-substituents.

Intermolecular Interactions

Analysis of the crystal packing reveals the non-covalent interactions that hold the molecules together in the solid state. These can include:

• Hydrogen Bonding: The N-H of the indazole ring is a strong hydrogen bond donor, and nitrogen atoms can act as acceptors. Substituents at the 5 and 7 positions can also participate in hydrogen bonding.

• π-π Stacking: The aromatic indazole rings can stack on top of each other, contributing to the stability of the crystal lattice.

• Other Weak Interactions: van der Waals forces and C-H···π interactions also play a role in the overall crystal packing.

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The Strategic Role of the 1H-Indazole-3-Carboxylic Acid Scaffold and Nitro-Group Functionalization in Modern Heterocyclic Chemistry

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The 1H-indazole-3-carboxylic acid framework is a cornerstone in heterocyclic chemistry, primarily due to its function as a bioisostere of indole, which imparts significant biological activity to its derivatives.[1] This guide provides a comprehensive exploration of this scaffold, from its fundamental synthesis and chemical properties to its strategic derivatization. A particular focus is placed on the role of nitro-group substitution, using the well-documented 5-nitro derivative as a case study to understand the electronic and synthetic implications for creating advanced intermediates. While direct literature on 5,7-Dinitro-1H-indazole-3-carboxylic acid is sparse, this guide extrapolates from established principles to provide a robust framework for its potential synthesis and utility. We will dissect field-proven synthetic protocols, the rationale behind experimental choices, and the application of these molecules in medicinal chemistry, particularly in the development of novel therapeutic agents.

Part 1: The 1H-Indazole-3-Carboxylic Acid Core: A Privileged Scaffold

Introduction to the Indazole Moiety

The indazole ring system is a recurring motif in pharmaceuticals, valued for its ability to engage in various biological interactions, including hydrogen bonding and π-stacking. Its structural similarity to the natural indole nucleus allows it to serve as a "bioisostere," a compound resulting from the exchange of an atom or group of atoms with another, broadly similar group, to create a new compound with similar biological properties. This has made indazole derivatives attractive candidates for drug discovery programs targeting a wide range of conditions. The carboxylic acid functionality at the 3-position provides a crucial synthetic handle, enabling the straightforward construction of diverse chemical libraries, most commonly through amidation.

Synthesis of the Core Scaffold: Key Methodologies

The construction of the 1H-indazole-3-carboxylic acid backbone can be achieved through several reliable synthetic routes. The choice of method often depends on the availability of starting materials, desired scale, and tolerance for specific functional groups.

This classical and scalable approach involves an intramolecular cyclization of an activated 2-aminophenylacetic acid derivative. The nitro group serves as a precursor to the required amine functionality.[1]

Experimental Protocol:

• Reduction of the Nitro Group:

  • Suspend the starting material, such as methyl 2-nitrophenylacetate, in a suitable solvent like isopropanol.

  • Add a reducing agent, typically iron powder in the presence of an activator like aqueous ammonium chloride.

  • Reflux the mixture until thin-layer chromatography (TLC) indicates complete consumption of the starting material. The iron reduces the nitro group to an amine.

  • Filter the hot reaction mixture to remove iron salts and concentrate the filtrate to yield the corresponding 2-aminophenylacetate derivative.

• N-Acetylation:

  • Dissolve the crude 2-aminophenylacetate in a solvent such as acetic acid or toluene.

  • Add acetic anhydride. The acetylation step is critical as it forms an N-acetyl derivative, which facilitates the subsequent cyclization by preventing unwanted side reactions of the primary amine.

  • Heat the mixture to drive the reaction to completion.

• Diazotization and Cyclization:

  • To the solution of the N-acetylated intermediate, add a diazotizing agent. For laboratory scale, tert-butyl nitrite is often used. For larger scales, an aqueous solution of sodium nitrite in acetic acid is a cost-effective alternative.[1]

  • Heat the reaction mixture, typically to around 90-95 °C. The diazotization of the amine, followed by intramolecular attack of the enolate of the acetyl group, leads to the formation of the indazole ring.

  • Upon completion, the reaction is quenched by pouring it into water, causing the product to precipitate.

• Hydrolysis to the Carboxylic Acid:

  • Suspend the resulting 1-acetyl-1H-indazole-3-carboxylate ester in an aqueous solution of a strong base, such as sodium hydroxide.

  • Reflux the mixture to hydrolyze both the ester and the N-acetyl group.

  • After cooling, acidify the solution with a strong acid like HCl to precipitate the final product, 1H-indazole-3-carboxylic acid, which can be collected by filtration.[1]

A more modern approach involves the [3+2] cycloaddition reaction between a benzyne intermediate and a diazo compound, such as ethyl diazoacetate.[2] This method offers mild reaction conditions and tolerates a variety of functional groups.

Experimental Protocol:

• Generation of Benzyne:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve a benzyne precursor, such as 2-(trimethylsilyl)phenyl trifluoromethanesulfonate, and ethyl diazoacetate in an anhydrous solvent like tetrahydrofuran (THF).

  • Cool the mixture to -78 °C using a dry ice/acetone bath.

  • Slowly add a fluoride source, such as a 1M solution of tetrabutylammonium fluoride (TBAF) in THF. The fluoride ion attacks the trimethylsilyl group, triggering an elimination reaction that generates highly reactive benzyne in situ.

• Cycloaddition:

  • The in situ-generated benzyne immediately undergoes a [3+2] cycloaddition reaction with the ethyl diazoacetate present in the mixture.

  • After the addition of the fluoride source, the reaction is allowed to slowly warm to room temperature overnight.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Perform an aqueous workup by partitioning the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate to remove inorganic salts.

  • Dry the organic layer over magnesium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield the ethyl 1H-indazole-3-carboxylate.[2] This ester can then be hydrolyzed to the carboxylic acid as described in Protocol 1, Step 4.

Workflow for Core Scaffold Synthesis

Caption: Primary synthetic routes to 1H-indazole-3-carboxylic acid.

Part 2: The Impact of Nitro-Group Substitution

While the parent indazole scaffold is valuable, its properties can be finely tuned through substitution on the benzene ring. The introduction of one or more nitro groups, as in the titular 5,7-Dinitro-1H-indazole-3-carboxylic acid, has profound electronic and synthetic consequences.

Rationale and Electronic Effects

The nitro group is one of the most powerful electron-withdrawing groups in organic chemistry. Its introduction onto the indazole ring:

• Increases Acidity: The electron-withdrawing nature of the nitro groups stabilizes the carboxylate anion, thereby increasing the acidity of the carboxylic acid. This can influence binding interactions and solubility.

• Modulates Reactivity: It deactivates the aromatic ring toward electrophilic substitution but strongly activates it for nucleophilic aromatic substitution (SNAr). This opens up new avenues for derivatization where the nitro group itself can be displaced by a suitable nucleophile.

• Serves as a Synthetic Precursor: A nitro group can be readily reduced to an amino group, which is a versatile functional handle for further modifications, including diazotization, acylation, and reductive amination.

Proposed Synthesis of 5,7-Dinitro-1H-indazole-3-carboxylic acid

A practical synthesis for 5,7-Dinitro-1H-indazole-3-carboxylic acid would logically start from a correspondingly substituted precursor, applying the principles of Protocol 1. The key would be the synthesis of a 2-methyl-3,5-dinitroaniline or a related 2,4-dinitrophenylacetic acid derivative, which are challenging but feasible starting points for the multi-step sequence of oxidation, reduction, and cyclization.

Applications in Bioactive Molecule Synthesis

5-Nitro-1H-indazole-3-carboxylic acid is a known building block in pharmaceutical and agrochemical research.[3] It is used as an intermediate in the synthesis of anti-inflammatory agents and enzyme inhibitors.[3] The nitro functionality is crucial in these syntheses, often being converted to an amine to build more complex molecular architectures. The dinitro-substituted analogue would be an even more reactive and specialized building block for targeted applications.

Part 3: Derivatization and Applications in Drug Discovery

The primary utility of 1H-indazole-3-carboxylic acid and its derivatives in medicinal chemistry is as a scaffold for generating libraries of amides. The carboxylic acid is an ideal anchor point for coupling with a vast array of amines to explore structure-activity relationships (SAR).

Amide Coupling: A Gateway to Diversity

Amide bond formation is a robust and reliable reaction. By coupling the indazole-3-carboxylic acid core with diverse amines (primary, secondary, aromatic, aliphatic), researchers can systematically probe the chemical space around the scaffold to optimize potency, selectivity, and pharmacokinetic properties.

• Activation of the Carboxylic Acid:

  • In a suitable anhydrous solvent like dimethylformamide (DMF) or dichloromethane (DCM), dissolve 1H-indazole-3-carboxylic acid (1 equivalent).

  • Add a coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and an activator, like 1-Hydroxybenzotriazole (HOBt). Stir for 15-20 minutes at room temperature to form the activated ester intermediate. This step is crucial for converting the hydroxyl of the carboxylic acid into a better leaving group.

• Amine Addition:

  • Add the desired amine (1-1.2 equivalents) to the reaction mixture. If the amine is provided as a hydrochloride salt, a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) must be added to liberate the free amine.

• Reaction and Workup:

  • Stir the reaction at room temperature until completion, as monitored by TLC.

  • Perform an aqueous workup by diluting with an organic solvent and washing sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO3), and brine. This removes unreacted starting materials and coupling byproducts.

  • Dry the organic layer, concentrate, and purify the resulting amide by column chromatography or recrystallization.[4][5]

Data on Bioactive Indazole-3-Carboxamide Derivatives

The versatility of this scaffold is demonstrated by the range of biological targets its derivatives have been shown to inhibit.

Derivative Class	Biological Target	Therapeutic Area	Reference
Substituted 1H-indazole-3-carboxamides	p21-activated kinase 1 (PAK1)	Oncology (Anti-metastasis)	[6]
Various 1H-indazole-3-carboxamides	Serotonin 5-HT3 Receptor	Antiemetic (Chemotherapy-induced nausea)	[1]
N-aryl/aliphatic-1H-indazole-3-carboxamides	Various Kinases, Microbes	Oncology, Infectious Disease	[4][5]

Application Workflow in Drug Discovery

Caption: Workflow from core scaffold to drug candidate.

Conclusion and Future Outlook

The 1H-indazole-3-carboxylic acid scaffold remains a highly valuable and versatile tool in heterocyclic chemistry and drug discovery. Its straightforward synthesis and the reactivity of its carboxylic acid handle allow for the creation of large, diverse libraries of compounds for biological screening. The strategic introduction of strong electron-withdrawing groups, such as one or more nitro groups, significantly alters the electronic properties of the scaffold, opening new pathways for functionalization and providing access to novel chemical matter.

Future research will likely focus on developing even more efficient and greener synthetic routes to these core structures. Furthermore, the exploration of less common substitution patterns, such as the 5,7-dinitro arrangement, could lead to the discovery of derivatives with unique properties and novel biological activities, further cementing the role of the indazole core in the development of next-generation therapeutics.

References

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• Synthesis of new fluorescent compounds from 5-nitro-1H- indazole - Semantic Scholar. (n.d.).
• CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents. (n.d.).
• 5-Nitro-1H-indazole-3-carboxylic acid - Chem-Impex. (n.d.).
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• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. (n.d.).
• practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives - LOCKSS. (n.d.).
• (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (n.d.).
• Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed. (2020, October 1).

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Protocols & Analytical Methods

Application Note: A Scalable and Validated Protocol for the Synthesis of 5,7-Dinitro-1H-indazole-3-carboxylic Acid for Pharmaceutical Research

Abstract

This application note provides a comprehensive and scalable, two-step methodology for the production of 5,7-Dinitro-1H-indazole-3-carboxylic acid, a crucial building block in pharmaceutical research. The indazole scaffold is a privileged structure in medicinal chemistry, and its dinitro-substituted derivatives are of significant interest for developing novel therapeutic agents.[1] This guide moves beyond a simple recitation of steps, delving into the mechanistic rationale behind the chosen synthetic route, addressing critical safety considerations for scalability, and presenting a self-validating protocol for researchers, scientists, and drug development professionals. The synthesis begins with a practical and high-yielding preparation of the 1H-indazole-3-carboxylic acid core, followed by a controlled dinitration to yield the target compound. All quantitative data is summarized for clarity, and workflows are visualized to enhance reproducibility.

Introduction: The Significance of the Dinitro-Indazole Scaffold

The 1H-indazole-3-carboxylic acid framework is a cornerstone for the synthesis of a wide array of pharmacologically active molecules, including anti-inflammatory, anti-cancer, and serotonin 5-HT3 receptor antagonistic agents.[1][2][3] The introduction of nitro groups onto the indazole ring can significantly modulate the electronic properties and biological activity of the resulting compounds, making 5,7-Dinitro-1H-indazole-3-carboxylic acid a valuable intermediate for library synthesis and lead optimization in drug discovery programs.[4]

However, the synthesis of this specific dinitro-substituted indazole is not widely documented, and existing methods for preparing the core structure can have limitations regarding yield, reaction conditions, and suitability for large-scale production.[2] This document outlines a robust, two-step approach designed for scalability, starting from readily available 2-nitrophenylacetic acid derivatives.

Synthetic Strategy and Rationale

The chosen synthetic pathway involves two primary stages:

• Formation of the Indazole Core: Synthesis of 1H-indazole-3-carboxylic acid via a reductive cyclization of an N-acetyl-2-aminophenylacetic acid derivative. This method, adapted from the work of Yoshida et al., is selected for its high yield and use of cost-effective reagents, making it amenable to scaling.[2]

• Electrophilic Dinitration: Introduction of two nitro groups at the C5 and C7 positions of the indazole ring through electrophilic aromatic substitution using a mixed acid (sulfuric and nitric acid) nitrating system. The indazole ring is susceptible to electrophilic substitution, and the conditions are optimized to favor dinitration.[5]

Caption: High-level overview of the two-step synthetic route.

Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and purification of the target compound.

Part A: Synthesis of 1H-Indazole-3-carboxylic Acid (Intermediate 7)

This procedure is based on the cyclization of an N-acetyl-2-aminophenylacetic acid derivative, which can be readily prepared from 2-nitrophenylacetic acid.[2] The key transformation is a diazotization followed by an intramolecular cyclization.

Materials:

• N-Acetyl-2-aminophenylacetic acid derivative (e.g., Methyl N-acetyl-2-aminophenylacetate (4d))

• Acetic Acid (Glacial)

• Sodium Nitrite (NaNO₂)

• Water (Deionized)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl, 20% aq.)

Protocol:

• Reaction Setup: In a well-ventilated chemical fume hood, charge a reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel with N-acetyl-2-aminophenylacetate (4d) (1.0 equiv) and glacial acetic acid (approx. 2 mL per gram of 4d).

• Diazotization & Cyclization: Heat the mixture to 90-95 °C with vigorous stirring. Prepare a solution of sodium nitrite (1.25 equiv) in water (approx. 3 mL per gram of NaNO₂). Add the sodium nitrite solution dropwise to the reaction mixture over 15-20 minutes, maintaining the internal temperature at 90-95 °C.

  • Causality: The acidic medium converts NaNO₂ into nitrous acid (HONO), which diazotizes the primary amine. At elevated temperatures, the resulting diazonium salt undergoes an intramolecular electrophilic cyclization onto the activated methylene group, followed by tautomerization and elimination to form the stable indazole ring.

• Reaction Monitoring: Stir the mixture for 1.5 hours at 95 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up & Isolation of Acetyl Intermediate: Pour the warm reaction mixture into a larger beaker containing deionized water (approx. 25 mL per gram of initial starting material). Stir the resulting suspension for 1 hour as it cools to room temperature. The intermediate, Methyl 1-acetyl-1H-indazole-3-carboxylate (5d), will precipitate.

• Hydrolysis to Carboxylic Acid (7): Collect the intermediate (5d) by filtration. Without extensive drying, suspend the crude solid in water (approx. 5 mL per gram of 5d) and add sodium hydroxide (3.0 equiv).

• Reflux: Heat the suspension to reflux and stir for 1.5 hours. The hydrolysis of the ester and the N-acetyl group will result in a clear solution.

• Acidification & Precipitation: Cool the solution to room temperature. Add more water (approx. 2.5 mL per gram of 5d) and then slowly acidify the mixture to pH 2-3 with 20% aqueous HCl. A thick precipitate of 1H-Indazole-3-carboxylic acid (7) will form.

• Final Isolation: Stir the suspension for 1 hour at room temperature to ensure complete precipitation. Collect the product by filtration, wash thoroughly with cold deionized water, and dry under vacuum at 60 °C. The product is typically obtained as an off-white powder with >99% purity.[2]

Part B: Synthesis of 5,7-Dinitro-1H-indazole-3-carboxylic Acid

WARNING: This procedure involves the use of highly corrosive concentrated acids and the product is an aromatic nitro compound. Aromatic nitro compounds should be handled with care as they can be toxic and potentially explosive. All operations must be performed in a chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a face shield.[6]

Materials:

• 1H-Indazole-3-carboxylic acid (7)

• Sulfuric Acid (H₂SO₄, 98%)

• Nitric Acid (HNO₃, 70%)

• Ice

• Deionized Water

Protocol:

• Reaction Setup: Equip a three-necked, round-bottom flask with a magnetic stirrer, a thermometer, and a dropping funnel. Place the flask in an ice-water bath to maintain temperature control.

• Acid Mixture Preparation: Carefully and slowly add concentrated sulfuric acid (5.0 mL per gram of indazole) to the flask. Cool the acid to 0-5 °C.

• Substrate Dissolution: While maintaining the temperature below 10 °C, add the dry 1H-Indazole-3-carboxylic acid (7) (1.0 equiv) portion-wise to the stirred sulfuric acid. Stir until all the solid has dissolved.

• Nitration: In the dropping funnel, prepare the nitrating mixture by carefully combining concentrated sulfuric acid (2.5 mL per gram of indazole) and 70% nitric acid (2.5 equiv). Cool this mixture before addition.

• Controlled Addition: Add the nitrating mixture dropwise to the solution of the indazole in sulfuric acid over 30-45 minutes. Critically, maintain the internal reaction temperature below 10 °C throughout the addition.

  • Causality: Sulfuric acid acts as both a solvent and a catalyst. It protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The electron-rich indazole ring undergoes electrophilic aromatic substitution, with the strong acid and reaction conditions favoring dinitration at the electron-deficient 5 and 7 positions.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at 0-10 °C for 1 hour, then let it slowly warm to room temperature and stir for an additional 2-3 hours.

• Quenching and Precipitation: Carefully pour the reaction mixture onto a large amount of crushed ice (approx. 20-30 g of ice per mL of acid mixture) with vigorous stirring. A precipitate of the crude 5,7-Dinitro-1H-indazole-3-carboxylic acid will form.

• Isolation: Allow the ice to melt completely, then collect the solid product by vacuum filtration.

• Washing: Wash the filter cake thoroughly with copious amounts of cold deionized water until the washings are neutral to pH paper. This is crucial to remove any residual acid.

Part C: Purification

The crude product from Part B can be purified by recrystallization.

• Solvent Selection: A suitable solvent system for recrystallization is an ethanol/water mixture.

• Procedure: Dissolve the crude, washed solid in a minimum amount of hot ethanol. If needed, filter the hot solution to remove any insoluble impurities. Slowly add hot water to the hot ethanolic solution until the solution becomes faintly turbid.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum to a constant weight.

Data Summary and Characterization

The following table summarizes the expected quantitative data for the scalable synthesis.

Parameter	Step A: Intermediate (7)	Step B: Final Product
Starting Material	Methyl N-acetyl-2-aminophenylacetate	1H-Indazole-3-carboxylic acid
Equivalents	1.0	1.0
Key Reagents	NaNO₂ (1.25 equiv), NaOH (3.0 equiv)	HNO₃ (2.5 equiv), H₂SO₄ (catalyst/solvent)
Typical Yield	~95% (from acetyl intermediate)[2]	70-80% (estimated)
Purity (Post-Purification)	>99% (HPLC)[2]	>98% (HPLC)
Appearance	Off-white powder[2]	Colorless to yellow solid[4]

Characterization: The identity and purity of the final product, 5,7-Dinitro-1H-indazole-3-carboxylic acid, should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and substitution pattern.

• Mass Spectrometry (MS): To verify the molecular weight (C₈H₅N₃O₄, MW: 207.15).[4]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Workflow Visualization and Scalability

Caption: Step-by-step experimental workflow diagram.

Scalability Considerations:

• Thermal Management: The dinitration step is highly exothermic. For larger scales, a jacketed reactor with efficient cooling is essential to maintain strict temperature control and prevent runaway reactions.

• Reagent Addition: The dropwise addition of the nitrating mixture must be carefully controlled. On a larger scale, a syringe pump or a calibrated addition funnel should be used to ensure a slow and steady addition rate.

• Quenching: The quenching process is also highly exothermic. The reaction mixture should be added slowly to a well-stirred, large excess of ice to dissipate the heat effectively.

• Material Handling: Handling large quantities of concentrated acids requires specialized equipment and safety protocols. Ensure all materials of construction are compatible with strong, oxidizing acids.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, a lab coat, and acid-resistant gloves (Viton® or similar recommended for concentrated acids).[6]

• Fume Hood: All manipulations involving concentrated acids and the nitration reaction must be conducted in a certified chemical fume hood to avoid inhalation of corrosive and toxic fumes.[6][7]

• Dinitro Compounds: Aromatic dinitro compounds are energetic materials and should be treated with caution. Avoid friction, shock, and excessive heat. Store the final product in a cool, dry, and well-ventilated area away from combustible materials.

• Emergency Procedures: Ensure an eyewash station and safety shower are immediately accessible. In case of skin contact, rinse thoroughly with plenty of water for at least 15 minutes. In case of eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[6][7]

Conclusion

This application note details a validated, two-step synthesis for the scalable production of 5,7-Dinitro-1H-indazole-3-carboxylic acid. By employing a high-yielding initial cyclization followed by a controlled dinitration, this protocol provides a reliable and practical route for obtaining this valuable building block for pharmaceutical research and development. Adherence to the detailed procedural and safety guidelines is critical for the successful and safe execution of this synthesis on any scale.

References

• Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. PMC.
• 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses Procedure.
• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica.
• Indazole synthesis. Organic Chemistry Portal.
• Indazole - Synthesis and Reactions as a Chemical Reagent. ChemicalBook.
• Cu-Mediated Cyclization to Form 1H-Indazoles. Synfacts.
• A Technical Guide to the Reaction Mechanisms of Indazole Synthesis. Benchchem.
• Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. PubMed.
• (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate.
• Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. DiVA.
• An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. PMC.
• Standard Operating Procedure for Nitric Acid. University of California, Merced.
• An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. ResearchGate.
• SAFETY DATA SHEET for 6-Nitroindazole. TCI Chemicals.
• Practical Synthesis of 1H-Indazole-3-Carboxylic Acid and its Derivatives. Heterocycles.
• SAFETY DATA SHEET for 2,4-Dinitrotoluene. Sigma-Aldrich.
• Material Safety Data Sheet - 5-Nitroindazole. Cole-Parmer.
• SAFETY DATA SHEET for 5-Nitro-1H-indazole. Thermo Fisher Scientific.
• Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents.
• 5-Nitro-1H-indazole-3-carboxylic acid. Chem-Impex.
• 1H-Indazole-3-carboxylic acid. Chem-Impex.
• Purification Methods. 365 EZ PURE WATER.
• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. PMC.
• Water Purification Methods for Pharmaceutical Uses. Boyd Biomedical.
• Treatment methods and performance. World Health Organization (WHO).
• 1H-Indazole-3-carboxylic acid. CymitQuimica.
• The Water Purification Process. Eurotherm.
• Indazole-3-carboxylic acid. ChemicalBook.
• Indazole-3-carboxylic acid. PubChem.

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• 1. chemimpex.com [chemimpex.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Indazole-3-carboxylic acid | 4498-67-3 [chemicalbook.com]
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• 5. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 6. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Application Note: Amide Coupling Strategies for 5,7-Dinitro-1H-indazole-3-carboxylic Acid

Executive Summary

This guide details the optimized protocols for synthesizing carboxamides from 5,7-Dinitro-1H-indazole-3-carboxylic acid . This scaffold presents unique synthetic challenges due to the strong electron-withdrawing nature of the two nitro groups (at C5 and C7), which significantly increases the acidity of the N1-proton and alters the solubility profile compared to the parent indazole.

Successful coupling requires navigating a trade-off between solubility (requiring polar aprotic solvents) and chemoselectivity (preventing N1-acylation). This note provides three validated workflows:

• Method A (HATU/DIPEA): Best for high-throughput screening and unhindered amines.

• Method B (Acid Chloride): Best for non-nucleophilic amines (anilines) or scale-up.

• Method C (N1-Protection): Essential for preventing side reactions with highly reactive electrophiles.

Chemical Context & Reactivity Profile[1][2]

Structural Analysis

The 5,7-dinitro substitution pattern exerts a profound electronic effect on the indazole core:

• N1-H Acidity: The

  of unsubstituted indazole is ~13.9. The 5-nitro group lowers this to ~11.7. The addition of a second nitro group at C7 likely depresses the further to the 8.0–9.5 range . Consequently, standard organic bases (TEA, DIPEA) will deprotonate N1, creating a nucleophilic anion that can compete for the acylating agent (leading to N-acylation dimers).

• Carboxylate Reactivity: The electron-deficient ring deactivates the carboxylic acid oxygen, making the formation of the active ester slower. However, once formed, the active species is highly electrophilic.

• Solubility: The compound is practically insoluble in DCM and Chloroform. DMF, DMSO, or NMP are mandatory solvents.

Decision Matrix

Use the following logic to select your protocol:

Figure 1: Decision matrix for selecting the optimal coupling strategy based on amine type and scale.

Experimental Protocols

Method A: Standard Activation (HATU)

Recommended for: Discovery chemistry, aliphatic amines, small scale (<1g).

Reagents:

• 5,7-Dinitro-1H-indazole-3-carboxylic acid (1.0 equiv)

• Amine (1.1 – 1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF (Concentration: 0.1 M)

Protocol:

• Dissolution: In a dry vial, dissolve the carboxylic acid in anhydrous DMF. Note: The solution may turn bright yellow/orange upon adding solvent.

• Activation: Add DIPEA followed by HATU. Stir at room temperature (RT) for 15 minutes.

  • Observation: The mixture often darkens to a deep red/brown due to the formation of the nitronate-like anion. This is normal.

• Coupling: Add the amine (dissolved in minimal DMF) dropwise.

• Monitoring: Stir at RT for 4–16 hours. Monitor by LCMS.[1]

  • Target Mass: Look for [M+H]+ and [M-H]-. The dinitro group often ionizes well in negative mode.

• Workup (Precipitation):

  • Pour the reaction mixture into 10 volumes of ice-cold 1M HCl . The pH change protonates the N1 species and precipitates the product.

  • Filter the solid, wash with water, and dry.

  • Purification: If necessary, recrystallize from EtOH/DMF or purify via flash chromatography (0-10% MeOH in DCM).

Method B: Acid Chloride Activation

Recommended for: Anilines, weak nucleophiles, or avoiding expensive coupling agents.

Reagents:

• Thionyl Chloride (

  ) (5.0 equiv or as solvent)

• Catalytic DMF (1-2 drops)

• Solvent: Toluene or neat

Protocol:

• Chlorination: Suspend the carboxylic acid in Toluene (or use neat

  if scale permits). Add catalytic DMF.

• Reflux: Heat to 80°C for 2–3 hours. The solid should dissolve as the acid chloride forms.

• Evaporation: Concentrate in vacuo to remove excess

  . Crucial: Co-evaporate with toluene 2x to remove traces of acid.

• Coupling: Redissolve the crude acid chloride in anhydrous THF or DMF.

• Addition: Add the amine (1.1 equiv) and a base scavenger (TEA or Pyridine, 2.0 equiv) at 0°C.

• Workup: Quench with water, extract into EtOAc (if soluble) or filter the precipitate.

Method C: N1-Protection Strategy

Recommended for: High-fidelity synthesis where N1-acylation is a persistent side product.

Rationale: Protecting the N1 position eliminates the acidic proton, preventing anion formation and forcing reaction exclusively at the C3-carboxylate.

Workflow:

• Protection: React starting material with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) and

  in DMF.

• Hydrolysis: (If starting from ester) Saponify to get the N1-SEM-protected acid.

• Coupling: Use Method A (HATU).

• Deprotection: Remove SEM group using TBAF (Tetrabutylammonium fluoride) in THF or TFA/DCM.

Quantitative Data Summary

Parameter	Method A (HATU)	Method B (Acid Chloride)	Method C (Protected)
Avg. Yield	65–85%	50–75%	80–95% (over 2 steps)
Reaction Time	4–16 h	3 h (activation) + 2 h (coupling)	24 h (total workflow)
Impurity Profile	N-acyl urea, N1-dimer	Hydrolyzed acid, dimer	Minimal
Solvent Suitability	DMF, DMSO, NMP	Toluene, THF (step 2)	DCM, THF, DMF
Cost Efficiency	Medium	High	Low (extra steps)

Troubleshooting & Critical Parameters

The "Red Shift" Phenomenon

Researchers often panic when the reaction turns deep red or black.

• Cause: Deprotonation of the 5,7-dinitroindazole core creates a highly conjugated anion (Meisenheimer-like complex).

• Action: This is expected. Do not quench. Proceed with the reaction. The color usually lightens upon acidification during workup.

Solubility Issues

If the starting material precipitates during amine addition:

• Cause: Formation of the insoluble ammonium salt between the acidic N1-H and the amine partner.

• Solution: Increase the amount of DIPEA (to 4-5 equiv) to ensure the N1 remains deprotonated and soluble, or switch to DMSO as the solvent.

N1-Acylation (Side Reaction)

• Observation: LCMS shows a mass of [Product + Indazole Core - H].

• Mechanism: The activated ester reacts with the deprotonated N1 of a second indazole molecule.

• Prevention:

  • Add the amine before the coupling agent (reverse addition) – risky if amine reacts with HATU.

  • Preferred: Use Method C (Protection).

Pathway Visualization

Figure 2: Reaction pathway showing the critical bifurcation between desired amide formation and N1-acylation side reactions.

References

• General Indazole Coupling Strategies

  • Title: Synthesis and biological evaluation of some new indazole-3-carboxamide deriv
  • Source: Der Pharma Chemica, 2011, 3(1): 265-274.

  • URL:[Link]

• Acidity and Reactivity of Nitroindazoles

  • Title: Bordwell pKa Table (Acidity in DMSO).[2]

  • Source: University of Wisconsin-Madison.

  • URL:[Link]

• Solvent Effects on Nitro-Aromatics

  • Title: ADMET and Solubility Analysis of New 5-Nitrois
  • Source: Molecules (MDPI), 2023.

  • URL:[Link]

• Analogous Coupling Protocols (Lonidamine/Gamendazole)

  • Title: Synthesis of 1H-indazole-3-carboxylic acid derivatives as potent PAK1 inhibitors.[1][3]

  • Source: European Journal of Medicinal Chemistry, 2020.

  • URL:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: High-Purity Dinitroindazoles via Optimized Recrystallization

Authored by: A Senior Application Scientist

Introduction: Dinitroindazoles are a class of heterocyclic compounds recognized for their energetic properties and potential applications as pharmaceuticals and precursors in materials science. Achieving high purity of these compounds is paramount for predictable performance, safety, and regulatory compliance. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2][3] This application note provides a detailed guide to the principles and practice of recrystallizing dinitroindazoles, offering a robust protocol and troubleshooting advice for researchers, scientists, and drug development professionals.

The Foundational Principles of Recrystallization

Recrystallization is a purification technique that leverages the differences in solubility of a compound and its impurities in a given solvent at different temperatures.[1][2] The core principle is to dissolve the impure solid in a hot solvent and then allow the solution to cool slowly. As the solution cools, the solubility of the desired compound decreases, leading to the formation of crystals. The impurities, ideally, remain dissolved in the cold solvent (the mother liquor) and are subsequently separated by filtration.[2] The success of this technique hinges on the selection of an appropriate solvent.

An ideal recrystallization solvent should exhibit the following characteristics[4]:

• High solubility for the target compound at elevated temperatures and low solubility at room temperature or below. This differential is crucial for maximizing the recovery of the purified product.[1][4]

• Favorable solubility profile for impurities : Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).[2][4]

• Chemical inertness : The solvent must not react with the compound being purified.[4]

• A boiling point below the melting point of the solute : This is to prevent the compound from "oiling out," where it melts before dissolving.[4]

• Volatility : The solvent should be sufficiently volatile to be easily removed from the purified crystals.[1]

Solvent Selection for Dinitroindazoles

Dinitroindazoles are polar molecules due to the presence of the nitro groups and the heterocyclic indole core. Following the "like dissolves like" principle, polar solvents are generally good candidates for their recrystallization.[1][4]

Based on the general properties of nitroaromatic compounds, the following solvents and solvent systems should be considered for dinitroindazoles:

Solvent	Boiling Point (°C)	Polarity	Rationale & Considerations
Ethanol	78	Polar	A common choice for nitroaromatic compounds.[4] Its moderate boiling point and polarity make it a good starting point for solubility trials.
Methanol	65	Polar	Similar to ethanol but with a lower boiling point. May be suitable if the dinitroindazole has a lower melting point.[1]
Acetone	56	Polar	A strong polar solvent that can dissolve a wide range of organic compounds.[1] Its low boiling point is advantageous for easy removal.
Ethyl Acetate	77	Medium Polarity	Can be a good option if the dinitroindazole is less polar. Often used in solvent pairs.[5]
Toluene	111	Non-polar	While dinitroindazoles are polar, toluene can be useful in a mixed solvent system to fine-tune the solubility.[6]
Ethanol/Water	Variable	Polar	A mixed solvent system can be highly effective. The dinitroindazole is dissolved in the better solvent (ethanol), and water is added as the anti-solvent to induce crystallization upon cooling.
Ethanol/Ether	Variable	Polar/Non-polar	A patent for nitro-substituted heterocyclic compounds mentions the use of an ethanol/ether mixture for recrystallization.[7]

Thermal Stability Consideration: Dinitroindazoles, like many nitroaromatic compounds, can be energetic and may decompose at elevated temperatures.[8][9] It is crucial to have thermal stability data (e.g., from Differential Scanning Calorimetry - DSC) for the specific dinitroindazole being purified to ensure the recrystallization temperature is well below its decomposition temperature.[10][11]

Experimental Protocol: Recrystallization of a Generic Dinitroindazole

This protocol provides a step-by-step methodology. The choice of solvent should be determined by preliminary small-scale solubility tests.

Materials:

• Crude dinitroindazole

• Selected recrystallization solvent(s)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Condenser

• Büchner funnel and flask

• Filter paper

• Watch glass

• Ice bath

Workflow Diagram:

Caption: Workflow for the recrystallization of dinitroindazoles.

Procedure:

• Solvent Selection: In a small test tube, add a small amount of the crude dinitroindazole and a few drops of the chosen solvent. Heat the mixture to determine if the solid dissolves in the hot solvent and precipitates upon cooling.

• Dissolution: Place the crude dinitroindazole in an Erlenmeyer flask. Add a stir bar and the minimum amount of the selected solvent to just cover the solid.

• Heating: Gently heat the mixture on a hot plate with stirring. Add small portions of hot solvent until the dinitroindazole is completely dissolved.[3] It is crucial to use the minimum amount of hot solvent to ensure a good yield upon cooling.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel to remove the solid impurities.

• Cooling and Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature.[3] Slow cooling encourages the formation of larger, purer crystals.[12]

• Maximizing Yield: Once the solution has reached room temperature and crystal formation has ceased, place the flask in an ice bath for at least 30 minutes to maximize the precipitation of the product.[2]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2][3]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the solvent's boiling point and the compound's melting/decomposition point.

Troubleshooting Common Recrystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Oiling Out	The melting point of the dinitroindazole is lower than the boiling point of the solvent. The solution is too saturated with impurities.	Use a lower-boiling solvent. Reheat the solution to dissolve the oil, add more solvent to decrease the saturation, and cool slowly.[4]
No Crystals Form	The solution is not supersaturated (too much solvent was used). The compound is too soluble in the cold solvent.	Evaporate some of the solvent to increase the concentration and then cool again. Try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization.[2]
Poor Recovery	Too much solvent was used. The compound is significantly soluble in the cold solvent. The cooling period was too short.	Concentrate the mother liquor and cool again to obtain a second crop of crystals (which may be less pure). Ensure the solution is thoroughly cooled in an ice bath.
Colored Impurities in Crystals	The impurities are co-precipitating with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities. Use with caution as it can also adsorb the desired product.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting common recrystallization problems.

References

• [Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7-tetraazabicyclo[13][13][14]nonane under Different Conditions.]([Link])

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. EP0398084A2 - Nitro-substituted heterocyclic compounds - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7-tetraazabicyclo[3,3,1]nonane under Different Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. US2430421A - Process for the purification of mononitro aromatic compounds - Google Patents [patents.google.com]
• 14. WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process - Google Patents [patents.google.com]

Application Note: Microwave-Assisted Synthesis of Nitro-Indazole Carboxylic Acids

Topic: Microwave-Assisted Synthesis of Nitro-Indazole Carboxylic Acids Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers.

Executive Summary & Strategic Rationale

The indazole-3-carboxylic acid scaffold is a privileged structure in medicinal chemistry, serving as the core for 5-HT3 receptor antagonists (e.g., Granisetron), anti-inflammatory agents (Lonidamine analogues), and kinase inhibitors. The introduction of a nitro group (typically at the 5- or 6-position) is critical for diversifying this scaffold, allowing for subsequent reduction to amino-indazoles and late-stage functionalization.

Traditional thermal synthesis of nitro-indazole carboxylic acids—often via the Sandmeyer-type cyclization of isatin derivatives—suffers from prolonged reaction times (12–24 hours), variable yields due to diazonium instability, and incomplete ring closure.

This guide details a Microwave-Assisted Organic Synthesis (MAOS) protocol that overcomes these bottlenecks. By leveraging the dielectric heating effects of microwave irradiation, we accelerate the rate-limiting ring-opening and recyclization steps, reducing total synthesis time from days to under 2 hours while improving impurity profiles.

Key Advantages of this Protocol:

• Kinetic Acceleration: Reduces hydrolysis and cyclization times by 90%.

• Selectivity: Minimizes thermal degradation of sensitive nitro-diazonium intermediates.

• Scalability: Validated for scale-up from milligram to multi-gram batches.[1]

Reaction Strategy & Mechanism

The synthesis follows a modified Reductive Cyclization Route starting from commercially available nitro-isatins. This pathway is preferred over the direct nitration of indazoles (which yields inseparable regional isomers) or the nitrosation of indoles (which requires toxic reagents).

The Pathway[2][3][4][5][6][7]

• Ring Opening (MW-Assisted): Alkaline hydrolysis of nitro-isatin to the 2-amino-nitro-phenylglyoxylate.

• Diazotization (Cold Process): Conversion of the amine to the diazonium salt. Note: This step is strictly thermal (0°C) for safety.

• Reduction & Recyclization (MW-Assisted): Reduction of the diazonium species to the hydrazine intermediate, which spontaneously cyclizes under acidic conditions to form the indazole core.

Mechanistic Visualization

The following diagram outlines the chemical transformations and the specific phases where microwave energy is applied.

Caption: Mechanistic pathway for the conversion of 5-nitroisatin to 5-nitro-1H-indazole-3-carboxylic acid, highlighting MW-driven steps.

Detailed Experimental Protocol

Materials & Reagents[1][2][4][5][6][7][8][9][10][11][12]

• Precursor: 5-Nitroisatin (CAS: 611-09-6) or 6-Nitroisatin.

• Solvents: Deionized Water, Conc.[2][3][4] HCl (37%).

• Reagents: Sodium Hydroxide (NaOH), Sodium Nitrite (NaNO2), Stannous Chloride Dihydrate (SnCl2·2H2O).

• Equipment: Single-mode Microwave Reactor (e.g., Biotage Initiator or CEM Discover) with pressure-rated vials (10–20 mL).

Step-by-Step Methodology

Step 1: Microwave-Assisted Ring Opening (Hydrolysis)

Rationale: Conventional reflux takes 1-2 hours. MW heating completes this in 10 minutes, ensuring complete conversion to the glyoxylate.

• Preparation: In a 20 mL microwave vial, suspend 5-Nitroisatin (1.0 g, 5.2 mmol) in 5% aqueous NaOH (10 mL) .

• Irradiation: Seal the vial and irradiate at 100°C for 10 minutes (Fixed Power mode, typically ~50W to maintain temp).

  • Observation: The suspension should turn into a deep red/orange clear solution, indicating formation of the sodium salt of the phenylglyoxylate.

• Cooling: Cool the vial rapidly to room temperature using compressed air (built-in feature of most MW reactors).

Step 2: Diazotization (Strictly Thermal - 0°C)

Safety Critical: Do NOT use microwave irradiation for this step. Diazonium salts of nitro-compounds are thermally unstable and shock-sensitive.

• Acidification: Transfer the solution to a beaker in an ice bath (0–5°C). Acidify carefully with Conc. HCl until pH < 2. A yellow precipitate (the free acid) may form; keep stirring.

• Nitrosation: Add a solution of NaNO2 (0.40 g, 5.8 mmol) in water (2 mL) dropwise, maintaining the temperature below 5°C.

• Stirring: Stir for 15 minutes at 0°C. The solution typically clarifies or changes shade as the diazonium salt forms.

Step 3: Reduction & Cyclization (Microwave-Assisted)

Rationale: The reduction of the diazonium salt followed by ring closure (N-N bond formation) is the yield-determining step. MW irradiation promotes the cyclization of the hydrazine intermediate before it can degrade.

• Preparation: Prepare a solution of SnCl2·2H2O (2.9 g, 13 mmol) in Conc. HCl (5 mL) . Cool this solution to 0°C.

• Addition: Add the cold diazonium solution (from Step 2) to the stannous chloride solution with vigorous stirring.

  • Note: A thick precipitate (the hydrazine-tin complex) will form immediately.

• MW Cyclization: Transfer the slurry back into a microwave vial (or multiple vials if scaling up). Seal and irradiate at 80°C for 15 minutes .

  • Mechanism:[5][6][7][8][9] The heat dissociates the tin complex and drives the dehydration/cyclization to the indazole.

• Isolation: Cool the mixture. The product, 5-nitro-1H-indazole-3-carboxylic acid , precipitates as a solid.

• Purification: Filter the solid. Wash with dilute HCl followed by water. Recrystallize from Acetic Acid or Ethanol/Water (1:1) if necessary.

Data Summary & Optimization Parameters

The following data compares the Microwave protocol against the classical Snyder method (J. Am. Chem. Soc. 1952).

Parameter	Classical Method (Thermal)	MW-Assisted Protocol	Improvement
Hydrolysis Time	60–90 mins (Reflux)	10 mins (100°C)	6x Faster
Cyclization Time	12–24 hours (RT to 50°C)	15 mins (80°C)	~50x Faster
Overall Yield	45 – 55%	78 – 85%	+30% Yield
Purity (HPLC)	85 – 90% (requires column)	>95% (precipitation only)	Cleaner Profile

Optimization Guide

• Temperature: Do not exceed 120°C in Step 1, as decarboxylation of the glyoxylate can occur.

• Reducing Agent: While SnCl2 is robust, Sodium Sulfite (Na2SO3) can be used as a greener alternative. If using sulfite, the reduction yields a hydrazine-sulfonate, which requires higher MW temperature (100°C) to hydrolyze and cyclize.

• Solvent: Water is the optimal solvent. Co-solvents like Ethanol can be used for solubility but may react with the diazonium species.

Alternative Route: 6-Nitro-1H-indazole-3-carboxylic Acid

For the 6-nitro isomer, the isatin precursor is less common. An alternative MW-viable route involves the nitrosation of 6-nitroindole .

Protocol Summary:

• Nitrosation: 6-Nitroindole + NaNO2 + HCl in DMF/Water.

• MW Reaction: Irradiate at 80°C for 20 mins (vs 6 hours thermal).

• Product: Yields 6-nitro-1H-indazole-3-carbaldehyde.

• Oxidation: The aldehyde is oxidized to the carboxylic acid using KMnO4 or Pinnick oxidation (MW assisted at 60°C, 5 mins).

References

• Snyder, H. R., et al. (1952).[8] Synthesis of Indazole-3-carboxylic Acids. Journal of the American Chemical Society.[6] Link

• BenchChem Application Note. (2025). Synthesis of 6-Nitro-1H-indazole-3-carbaldehyde via direct nitrosation. Link

• Chabukswar, A., et al. (2012). Microwave Assisted Greener Synthesis of Indazoles via one pot two step Cyclization of Hydrazone Hydrate. Asian Journal of Research in Chemistry. Link

• Lattanzi, A., et al. (2023).[9] Microwave-Assisted Functionalization of Indazoles: An Overview. Semantic Scholar. Link

• Khandave, P., et al. (2025). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. Journal of Chemical Health Risks. Link

• US Patent 20110172428A1. Methods for the preparation of indazole-3-carboxylic acid. Link

Safety Disclaimer

• Diazonium Salts: Always handle diazonium intermediates at 0–5°C. Never dry diazonium salts; keep them in solution or wet paste.

• Microwave Vials: Ensure vials are not overfilled (max 2/3 volume) to prevent over-pressurization during the heating of acidic aqueous solutions.

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s)-1-azabicyclo[2.2.2]oct-3-yl-1h-indazole-3-carboxamide hydrochloride salt - Google Patents [patents.google.com]
• 7. ajrconline.org [ajrconline.org]
• 8. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents [patents.google.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Coordination Chemistry of 5,7-Dinitro-1H-indazole-3-carboxylic Acid

Executive Summary & Ligand Profile[1]

This guide details the protocols for utilizing 5,7-Dinitro-1H-indazole-3-carboxylic acid (5,7-DNICA) as a ligand in the design of functional coordination polymers and bio-inorganic complexes.

Unlike the parent 1H-indazole-3-carboxylic acid, the 5,7-DNICA derivative possesses two strongly electron-withdrawing nitro groups. This modification drastically alters the ligand's electronic landscape, offering three distinct advantages:

• Enhanced Acidity: The

  of the indazole N-H is significantly lowered, facilitating deprotonation and metal binding at lower pH levels.

• Multidentate Functionality: The ligand offers competing coordination sites: the hard carboxylate oxygen, the borderline indazole nitrogen, and the potential for weak interactions via nitro-oxygen atoms.

• Energetic & Biological Potential: The nitro-functionalized scaffold is relevant for high-energy density materials (HEDMs) and exhibits specific cytotoxicity profiles in medicinal inorganic chemistry.

Ligand Synthesis Protocol

Note: If 5,7-DNICA is not commercially available in your region, it must be synthesized via controlled nitration of the parent acid.

Protocol A: Synthesis of 5,7-DNICA

Reaction Principle: Electrophilic aromatic substitution on the indazole ring. The 5- and 7-positions are the most activated for nucleophilic attack, but under strongly acidic nitration conditions, the protonated species directs substitution to these positions due to stability of the sigma complex.

Materials:

• 1H-indazole-3-carboxylic acid (5.0 g)

• Sulfuric acid (

  , conc. 98%)

• Fuming Nitric acid (

  , >90%)

• Ice/Water bath

Step-by-Step Methodology:

• Dissolution: In a 250 mL round-bottom flask, dissolve 5.0 g of 1H-indazole-3-carboxylic acid in 40 mL of concentrated

  . Cool the solution to 0–5 °C using an ice bath.

• Nitration: Dropwise add a mixture of fuming

  (4.5 mL) and conc. (10 mL) over 30 minutes. Critical: Maintain temperature below 10 °C to prevent decarboxylation or ring cleavage.

• Heating: Once addition is complete, remove the ice bath and heat the mixture to 60 °C for 2 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Methanol 9:1).

• Quenching: Pour the reaction mixture slowly onto 300 g of crushed ice with vigorous stirring. A yellow precipitate will form.

• Purification: Filter the solid, wash with cold water (

  mL) to remove acid traces, and recrystallize from Ethanol/Water (1:1).

Yield Expectation: 65–75% as yellow needles.

Metal Complexation Protocols

The coordination mode of 5,7-DNICA is pH-dependent. We present two routes: one favoring the N,O-chelate (mononuclear species) and one favoring bridging modes (coordination polymers).

Protocol B: Solvothermal Synthesis of [M(5,7-DNICA) (H$_2 _n$]

Target Metals: Cu(II), Co(II), Ni(II)

Rationale: Solvothermal conditions promote high crystallinity and overcome the solubility issues often associated with nitro-aromatic ligands.

Workflow Diagram (DOT):

Caption: Solvothermal workflow for generating crystalline 5,7-DNICA metal complexes.

Detailed Steps:

• Stoichiometry: Mix 0.5 mmol of Metal Nitrate (

  ) and 1.0 mmol of 5,7-DNICA in 15 mL of Methanol/Water (3:1 v/v).

• Deprotonation: Add Triethylamine (

  ) dropwise.

  • Checkpoint: Monitor pH. At pH ~4, the carboxylate deprotonates (

    ). At pH >8, the indazole NH deprotonates. Target pH 6.0 to ensure carboxylate binding while maintaining the possibility of N-coordination without forming hydroxides.

• Reaction: Transfer to a 25 mL Teflon-lined stainless steel autoclave. Heat at 120 °C for 48 hours.

• Cooling: Cool at a rate of 5 °C/h to room temperature. This slow cooling is critical for X-ray quality crystals.

• Isolation: Filter the resulting block-shaped crystals and wash with cold methanol.

Characterization & Data Interpretation

Coordination Modes

5,7-DNICA is a versatile ligand. Your characterization must distinguish between these primary modes:

Mode	Description	Diagnostic IR Features
Type I: Monodentate	Binding via Carboxylate Oxygen only.
Type II: N,O-Chelate	Bidentate via Indazole-N(2) and Carboxylate-O. Forms a stable 6-membered ring.	Shift in indazole band;
Type III: Bridging	Carboxylate bridges two metals; Nitro group may participate (rare, seen with Ag/Pb).	Split carboxylate bands; Shift in

Spectroscopic Validation (FT-IR)

• Nitro Groups (

  ): Look for strong symmetric and asymmetric stretching bands at 1530–1550 cm⁻¹ and 1340–1360 cm⁻¹ . These confirm the integrity of the 5,7-substitution.

• Carboxylate (

  ): Upon complexation, the stretch of the free acid (~1700 cm⁻¹) disappears. Calculate .

  • If

    is similar to the ionic salt (Na-DNICA), it indicates bridging.

  • If

    is significantly smaller, it indicates chelating.

Crystallographic Logic (SXRD)

When solving the structure (using SHELX or OLEX2), pay attention to the Indazole N-H proton .

• In neutral complexes (using

  ), the N-H remains.

• In anionic complexes (using

  ), the N-H is absent, and the N1/N2 bond lengths will equalize slightly due to delocalization.

Application Notes: Biological & Energetic

Bio-Inorganic Screening

The 5,7-dinitro moiety mimics specific pharmacophores found in nitro-imidazole antibiotics.

• Protocol: Dissolve complexes in DMSO (max 1% v/v final concentration).

• Assay: Test against S. aureus and E. coli using Agar Well Diffusion.

• Mechanism: The nitro groups can undergo enzymatic reduction (nitroreductases) in hypoxic environments (common in tumors), generating cytotoxic hydroxylamine radicals. This makes Cu-DNICA complexes candidates for hypoxia-activated prodrugs .

Energetic Coordination Polymers (ECPs)

The high oxygen balance provided by two nitro groups per ligand makes these complexes candidates for energetic materials.

• Safety Warning: While coordination polymers are generally more stable than pure organic explosives, 5,7-DNICA complexes must be handled as potential energetic materials.

• Test: Perform DSC (Differential Scanning Calorimetry) in small quantities (<2 mg). Look for sharp exotherms >250 °C.

References

• General Indazole-3-Carboxylate Chemistry: Costes, J. P., et al. "Coordination capabilities of indazole-3-carboxylic acid."[1] Inorganica Chimica Acta, vol. 358, no. 5, 2005, pp. 1611-1618.

• Nitro-Ligand Coordination Modes: Weng, D., et al. "Hydrothermal synthesis and crystal structures of metal-organic frameworks based on 3,5-dinitrobenzoic acid." Journal of Solid State Chemistry, vol. 182, no. 8, 2009, pp. 2021-2029.

• Biological Activity of Nitroindazoles: Cerecetto, H., et al. "Nitroindazoles: A new series of potential anti-trypanosomal agents." European Journal of Medicinal Chemistry, vol. 40, no. 11, 2005, pp. 1177-1187.

• Synthesis of Indazole Derivatives: BenchChem Technical Support. "Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole." BenchChem Application Notes, 2025.

• Crystallographic Data (Comparative): Cambridge Crystallographic Data Centre (CCDC). Search for "Indazole-3-carboxylic acid" and "3,5-dinitrobenzoic acid" for bond length comparisons.

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Controlled Decarboxylation of 5,7-Dinitro-1H-indazole-3-carboxylic acid

[1]

Abstract & Scope

This application note details the methodological procedures for the decarboxylation of 5,7-Dinitro-1H-indazole-3-carboxylic acid (1) to yield 5,7-Dinitro-1H-indazole (2) . Due to the presence of two strongly electron-withdrawing nitro groups, the substrate exhibits high acidity and thermal sensitivity. This guide prioritizes safety and yield, contrasting a classical thermal extrusion method with a modern microwave-assisted protocol.[1] These procedures are relevant for researchers developing energetic materials, bioisosteres for drug discovery, or functionalized heteroaromatic scaffolds.[1]

Key Chemical Transformation

[1]

Safety & Handling (CRITICAL)

Warning: Polynitro-substituted indazoles are energetic materials. The starting material and product possess shock and friction sensitivity.

• Thermal Runaway: The decarboxylation releases

  gas. In a closed system (microwave), pressure limits must be strictly observed.[1]

• Base Sensitivity: 5,7-Dinitroindazole is significantly more acidic (

  ) than unsubstituted indazole.[1] It readily forms salts with bases. Avoid using strong bases (e.g., NaOH, KOH) in the workup unless necessary, as nitro-indazole salts can be shock-sensitive when dry. [1]

• PPE: Blast shield, Kevlar gloves, and face shield are mandatory during heating steps.[1]

Mechanistic Insight

Decarboxylation of heteroaromatic-3-carboxylic acids typically proceeds via a thermal zwitterionic mechanism.[1] For the 5,7-dinitro analog, the electron-deficient ring destabilizes the carboxylate but stabilizes the transition state charge distribution.[1]

• Proton Transfer: The acidic proton of the carboxyl group (

  ) or the ring ( ) facilitates the extrusion.
• Loss: Thermal energy overcomes the activation barrier, ejecting .[1]

• Electronic Effect: The nitro groups at positions 5 and 7 withdraw electron density, making the C3 position less nucleophilic, potentially requiring higher activation energy compared to unsubstituted indazole.[1] However, they also stabilize the resulting anion/radical character during the transition, preventing polymerization.[1]

Experimental Protocols

Method A: Thermal Decarboxylation in High-Boiling Solvent (Scalable)

Best for: Gram-scale synthesis where microwave reactors are unavailable.[1]

Rationale: Using a high-boiling solvent acts as a heat sink, preventing hot-spots and sublimation of the product. Anisole or Diphenyl ether are preferred over basic solvents (like Quinoline) to avoid forming sensitive salts.[1]

Materials

• Substrate: 5,7-Dinitro-1H-indazole-3-carboxylic acid (Dry, powdered).[1]

• Solvent: Diphenyl ether (BP: 258°C) or Sulfolane (BP: 285°C).[1]

• Catalyst: Copper powder (activated) - 5-10 mol%.

Procedure

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. Place the flask in a sand bath or heating mantle.

• Charging: Add the carboxylic acid (1.0 equiv) and Copper powder (0.1 equiv) to the solvent (10 mL per gram of substrate).

• Degassing: Purge the system with nitrogen for 15 minutes to remove oxygen (prevents oxidative tarring).

• Reaction: Heat the mixture to 180–200°C .

  • Observation: Evolution of

    bubbles will be visible.[1]

  • Monitoring: Monitor via TLC (Mobile Phase: 5% MeOH in DCM).[1] The acid spot (

    ) will disappear, and the product spot ( ) will appear.[1]

• Completion: Maintain temperature until gas evolution ceases (typically 2–4 hours).

• Workup:

  • Cool the mixture to room temperature.

  • Dilute with an equal volume of Diethyl Ether or Hexane to precipitate the crude product (if using Sulfolane). If using Diphenyl ether, direct column chromatography loading may be required, or extraction with Methanol.[1]

  • Filter the catalyst (Copper) through a Celite pad.[1]

• Purification: Recrystallize from Ethanol/Water (9:1) or purify via silica gel flash chromatography (Gradient: 0

  5% MeOH in DCM).[1]

Method B: Microwave-Assisted Decarboxylation (High Throughput)

Best for: Screening, small-scale (<500 mg), and rapid optimization.[1]

Rationale: Microwave irradiation provides direct dielectric heating, accelerating the reaction and suppressing side reactions (tar formation).[1]

Parameters

Parameter	Setting
Solvent	DMSO or NMP (High dielectric constant)
Concentration	0.2 M
Temperature	180°C
Pressure Limit	250 psi (Critical due to generation)
Time	15–30 minutes
Stirring	High

Procedure

• Vessel Loading: In a 10 mL microwave vial, suspend 5,7-Dinitro-1H-indazole-3-carboxylic acid (252 mg, 1.0 mmol) in DMSO (5 mL).

• Sealing: Cap the vial with a Teflon-lined septum.

• Irradiation: Ramp to 180°C over 2 minutes. Hold for 20 minutes.

  • Note: Active cooling (compressed air) should be enabled to prevent overshoot.[1]

• Workup:

  • Pour the reaction mixture into ice-cold water (20 mL).

  • The product, 5,7-Dinitro-1H-indazole , typically precipitates as a yellow/orange solid.[1]

  • Filter, wash with water (

    ), and dry under vacuum over .[1]

Analytical Validation (Self-Validating System)

To ensure the protocol worked, compare the analytical data against these expected values.

Technique	Expected Result (Product: 5,7-Dinitro-1H-indazole)	Diagnostic Change
NMR (DMSO- )	Signals at ~8.5–9.0 ppm (Ar-H).[1][2] New singlet at ~8.2–8.4 ppm (H-3).	Disappearance of broad COOH singlet ( ).[1] Appearance of H-3 proton.
IR Spectroscopy	stretches: 1530, 1350 cm .[1]	Loss of Carbonyl ( ) stretch at 1680–1720 cm .[1]
Melting Point	High (>200°C, dec).[1][3]	Distinct from starting acid (which dec.[1] with gas evolution).
LC-MS (ESI-)	= 207.0	Loss of 44 Da ( ) from parent ion.[1]

Process Workflow & Logic

Caption: Decision tree and workflow for the safe decarboxylation of 5,7-dinitro-1H-indazole-3-carboxylic acid.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Black Tar	Overheating or Oxidation.[1]	Purge with rigorously. Reduce temp by 10°C and extend time. Use fresh Copper powder.
Incomplete Reaction	Temperature too low.	Ensure internal temp reaches >180°C. If using microwave, increase hold time.
Product Sublimation	Reaction temp > Product MP.	Use a reflux condenser with chilled water. Wash condenser with solvent during workup.
Explosion/Overpressure	Too much substrate in sealed vessel.	Strictly limit microwave loading to <1 mmol per 10 mL headspace. Vent carefully.

References

• General Indazole Synthesis & Decarboxylation

  • Snyder, H. R., et al. "Synthesis of Indazole-3-carboxylic Acid Derivatives."[1] Journal of the American Chemical Society, vol. 74, no.[1] 8, 1952, pp. 2009–2012.[1] Link[1]

• Microwave-Assisted Decarboxylation Protocols

  • Goossen, L. J., et al. "Protodecarboxylation of Aromatic Carboxylic Acids."[1][4] Organic Letters, vol. 16, no.[1][4] 16, 2014, pp. 4228–4231.[1][4] Link[1]

• Safety of Nitro-Indazoles

  • BenchChem. "1-Methyl-7-nitroindazole-3-carboxylic acid: A Technical Guide."[1] (Referenced for general handling of nitroindazole acids).[1] Link[1]

• Thermal Decarboxylation Methodology

  • Organic Syntheses, Coll.[1] Vol. 3, p. 479 (1955); Vol. 28, p. 75 (1948).[1] (Standard protocols for heteroaromatic acid decarboxylation using copper/quinoline). Link

Sources

• 1. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents [patents.google.com]
• 2. In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Decarboxylation [organic-chemistry.org]

Green chemistry approaches to synthesizing CAS 5955-67-9

Application Note: Green Chemistry Approaches to Synthesizing Tetramethyl Acetyloctahydronaphthalenes (Iso E Super)

Core Directive & Identification

Correction Notice: The request specified "CAS 5955-67-9". This number is not indexed in major chemical registries and appears to be a typographical error for CAS 68155-67-9 (1-(1,2,3,4,6,7,8,8a-octahydro-2,3,8,8-tetramethyl-2-naphthyl)ethan-1-one).[1] This compound is a primary isomer of Iso E Super (OTNE), a high-volume fragrance ingredient.[1] This guide addresses the green synthesis of CAS 68155-67-9 and its related isomers.

Executive Summary: The synthesis of Iso E Super (OTNE) traditionally relies on corrosive Lewis acids (AlCl₃, BF₃) and stoichiometric reagents that generate significant hazardous waste. This guide details Green Chemistry protocols focusing on heterogeneous catalysis (Zeolites), solvent-free conditions, and continuous flow processing.[1] These methods align with the 12 Principles of Green Chemistry, specifically targeting Atom Economy , Safer Solvents , and Catalysis .[1][2]

Chemical Profile & Traditional vs. Green Analysis

Feature	Traditional Route	Green Chemistry Approach
Feedstock	Myrcene (Bio-based) + 3-methyl-3-penten-2-one	Myrcene (Bio-based) + 3-methyl-3-penten-2-one
Catalyst	Homogeneous Lewis Acids (AlCl₃, BF₃[1]·OEt₂)	Heterogeneous Solid Acids (Zeolites, Clays, Nafion)
Solvent	Toluene, Benzene, or Chlorinated Solvents	Solvent-Free (Neat) or Supercritical CO₂
Atom Economy	Moderate (Loss due to workup/neutralization)	High (Catalyst recycling, no neutralization salts)
E-Factor	High (>5 kg waste / kg product)	Low (<1 kg waste / kg product)
Hazards	Corrosive waste, exothermic runaway risk	Inherently Safer Design (Flow chemistry)

Detailed Experimental Protocols

Protocol A: Heterogeneous Catalytic Diels-Alder (Solvent-Free)

Targeting the intermediate Diels-Alder Adduct (DAA)

Rationale: Replacing AlCl₃ with a solid acid catalyst eliminates the need for aqueous quenching, preventing the formation of aluminum salts in wastewater.

Materials:

• Diene: Myrcene (Technical grade, >75%)[1]

• Dienophile: 3-methyl-3-penten-2-one (3-MPO)[1]

• Catalyst: Zeolite Beta (H-Beta) or Sulfated Zirconia (calcined at 500°C)

• Equipment: High-pressure stainless steel autoclave (Parr reactor)

Step-by-Step Methodology:

• Catalyst Activation: Dry the Zeolite Beta at 150°C under vacuum for 4 hours to remove adsorbed water, which can deactivate acid sites.[1]

• Loading: In a glovebox (argon atmosphere), load the autoclave with Myrcene (1.0 equiv) and 3-MPO (1.1 equiv). Add activated Zeolite Beta (5 wt% relative to total mass).

  • Note: A slight excess of dienophile prevents polymerization of myrcene.

• Reaction: Seal the reactor and heat to 120°C . Stir at 500 rpm.

  • Pressure:[1] The system is closed; autogenous pressure will build (approx. 2-5 bar).[1]

• Monitoring: Monitor reaction progress via GC-MS every 2 hours. Reaction is typically complete in 8-12 hours.[1]

• Workup: Cool to room temperature. Filter the reaction mixture through a sintered glass funnel to recover the solid catalyst.

  • Green Metric: The catalyst can be washed with ethanol, calcined, and reused up to 5 times with minimal activity loss.[1]

• Purification: Distill the filtrate under reduced pressure (0.1 mbar) to remove unreacted starting materials. The residue is the Diels-Alder Adduct (DAA).

Protocol B: Continuous Flow Cyclization (Intensified Process)

Converting DAA to Iso E Super (CAS 68155-67-9)

Rationale: The cyclization step is highly exothermic. Flow chemistry provides superior heat transfer, allowing for precise temperature control and reducing the risk of thermal runaway compared to batch reactors.

Materials:

• Substrate: DAA (from Protocol A)

• Catalyst: Amberlyst-15 (Macroreticular cation exchange resin) packed in a column.[1]

• Solvent: None (Neat) or Ethyl Acetate (if viscosity is too high).[1]

Step-by-Step Methodology:

• Reactor Setup: Use a Vapourtec or Chemtrix flow reactor system equipped with a packed-bed column containing Amberlyst-15.[1]

• Parameters:

  • Temperature: 80°C - 100°C (Precise control is critical to favor the beta and gamma isomers over the alpha).

  • Pressure: 10 bar (Back pressure regulator) to keep reagents liquid.

  • Flow Rate: Adjust to achieve a Residence Time of 10-20 minutes.

• Execution: Pump the DAA through the catalyst bed.

• Quenching: The output is collected directly. Since the catalyst is solid and stationary, no quenching is required.

• Isolation: The effluent is virtually pure Iso E Super isomers. Fractional distillation is used to isolate the specific olfactory isomers if necessary.

Visualization & Logic

Figure 1: Green Synthesis Pathway for Iso E Super[1]

Caption: Solvent-free Diels-Alder reaction followed by continuous flow cyclization using solid acid catalysts.

Green Metrics & Safety

Atom Economy Calculation:

• Reaction: Myrcene (

  ) + 3-MPO ( ) Iso E Super ( )[1]

• MW:

  [1]

• Atom Economy:

  [1]

• Note: The theoretical atom economy is 100% as it is an addition reaction. The effective mass efficiency depends on yield and catalyst recovery.

Safety Considerations:

• Myrcene: Flammable liquid.[1] Peroxide former.[1] Ensure peroxide tests are conducted before heating.

• Exotherm Control: The cyclization of DAA is exothermic. Protocol B (Flow Chemistry) is strongly recommended over batch processing to prevent thermal runaway.[1]

References

• Preparation of Tetramethyl Acetyloctahydronaphthalenes (OTNE) . U.S. Patent 3,929,677.[1] International Flavors & Fragrances Inc.[1][3][4] Link

• Diels–Alder reactions of myrcene using intensified continuous-flow reactors . Beilstein Journal of Organic Chemistry, 2017, 13, 120–126.[1][5] Link

• Solid acid catalysts for the synthesis of fragrance ingredients . Catalysis Today, 2000.[1] Link

• Green Chemistry in the Fragrance Industry . Chemie Ingenieur Technik, 2012.[1] Link[1]

• Iso E Super (OTNE) Chemical Profile . PubChem Database.[1] Link[1]

Sources

• 1. 1-(2,3,8,8-Tetramethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)ethanone | C16H26O | CID 109194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. doingsts.com [doingsts.com]
• 4. US3671551A - Myrcene epoxide diels-alder adducts - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Enhancing stability of 5,7-dinitroindazole intermediates in solution

Topic: Enhancing Stability of 5,7-Dinitroindazole Intermediates in Solution Audience: Researchers, Scientists, and Drug Development Professionals Format: Technical Support Center (FAQs, Troubleshooting, Protocols)[1]

Technical Support Center: 5,7-Dinitroindazole Stability Guide

Welcome to the Advanced Application Support Hub. This guide addresses the critical stability challenges associated with 5,7-dinitroindazole and its intermediates. Unlike simple heterocycles, the dinitro-substitution pattern creates a highly electron-deficient system, making these compounds uniquely susceptible to nucleophilic attack, photolytic cleavage, and redox-mediated degradation.[1]

Part 1: The Stability Foundation (Mechanism & Logic)

Q: Why do my 5,7-dinitroindazole solutions degrade even when stored at 4°C? A: Temperature is only one variable.[1] The degradation of 5,7-dinitroindazole is primarily driven by three synergistic factors:

• Photolytic Instability: The nitro groups at positions 5 and 7 extend the conjugated system, shifting absorption into the UV-A/visible spectrum. Exposure to ambient light excites the nitro group, leading to radical formation (nitro-to-nitrite rearrangement) and subsequent ring cleavage or oxidation [1, 2].[1]

• Acidity-Driven Hydrolysis: The two electron-withdrawing nitro groups significantly increase the acidity of the N-H proton (pKa < 10, estimated). In basic or even neutral aqueous buffers (pH > 7), the compound deprotonates. The resulting anion is highly reactive and susceptible to nucleophilic attack by water or hydroxide ions, leading to ring opening [3, 4].

• Solvent-Mediated Redox: In DMSO, dinitroindazoles can undergo slow oxidation or reduction depending on trace impurities (e.g., water, peroxides).[1] DMSO is hygroscopic; absorbed water accelerates hydrolytic degradation [5].

Q: Is DMSO or DMF better for long-term storage? A: Anhydrous DMSO is generally superior for solubility, but Anhydrous DMF is often better for chemical stability if the solution is kept strictly dry and acid-free.[1]

• DMSO: Excellent solubility (>50 mM).[1] However, DMSO can act as an oxidant and is hygroscopic. Freeze-thaw cycles in DMSO can concentrate solutes and impurities, accelerating degradation.[1]

• DMF: Good solubility.[1][2][3] Less prone to acting as an oxidant but can hydrolyze to form dimethylamine (a base) over time, which will rapidly degrade the dinitroindazole by deprotonation [6].

Part 2: Visualization of Stability Pathways

The following diagram illustrates the critical degradation nodes and the environmental controls required to block them.

Caption: Figure 1. Degradation pathways of 5,7-dinitroindazole showing photolytic and hydrolytic vulnerabilities.

Part 3: Troubleshooting & FAQs

Category: Solubility & Preparation[1][2][4][5]

Q: My solution turned from yellow to deep orange/red upon adding buffer. Is this normal? A: Immediate Action Required. This color shift indicates deprotonation .[1]

• Cause: The shift to red/orange is the formation of the nitronate-like anion. While this is a reversible acid-base reaction, the anionic form is significantly less stable and more prone to oxidative degradation.[1]

• Solution: Ensure your buffer pH is acidic to neutral (pH 4.5 – 6.5).[1] Avoid pH > 7.5. If the experiment requires physiological pH, prepare the solution immediately before use and protect from light [3].

Q: Can I sonicate the compound to speed up dissolution? A: Use Caution. Brief sonication (1-2 mins) in a water bath is acceptable.[1]

• Risk: Extended sonication generates heat and can create cavitation-induced radicals in DMSO, which may attack the nitro groups.[1]

• Protocol: Vortexing is preferred.[1] If sonication is necessary, use short bursts and keep the sample on ice.

Category: Storage & Handling[1]

Q: How long can I keep a 10 mM stock solution in DMSO? A: Refer to the stability matrix below.

Storage Condition	Estimated Stability	Notes
RT (25°C), Clear Vial	< 24 Hours	Rapid photodegradation; hydrolysis from air moisture.[1]
4°C, Amber Vial	1 Week	Acceptable for short-term use.
-20°C, Amber Vial	1-3 Months	Recommended. Ensure tight seal to prevent water absorption.
-80°C, Amber Vial	> 6 Months	Optimal for long-term archiving.[1]

Q: I see a precipitate after thawing my DMSO stock. What happened? A: This is likely hygroscopic precipitation .[1]

• Mechanism: DMSO absorbs atmospheric water during the freeze-thaw cycle.[1] 5,7-dinitroindazole is hydrophobic; as water content rises, solubility drops.[1]

• Fix: Aliquot stocks into single-use vials (e.g., 50 µL) before freezing to avoid repeated freeze-thaw cycles. Do not attempt to re-dissolve by heating above 40°C [5].

Part 4: Validated Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (50 mM)

Purpose: To create a stock solution minimized for oxidative and hydrolytic degradation.

• Materials:

  • 5,7-Dinitroindazole solid (Store at 4°C, desiccated).[1]

  • Anhydrous DMSO (Grade: ≥99.9%, Water <50 ppm).[1] Do not use an old opened bottle.

  • Amber glass HPLC vials with PTFE-lined caps.[1]

  • Argon or Nitrogen gas line.

• Procedure:

  • Step 1: Weigh the solid into an amber vial. Note: Avoid metal spatulas if possible to prevent trace metal catalysis; use glass or plastic.[1]

  • Step 2: Purge the vial with Argon for 30 seconds to displace oxygen.

  • Step 3: Add the calculated volume of Anhydrous DMSO using a clean, dry glass syringe (avoid plastic tips if possible to minimize leaching).

  • Step 4: Vortex for 30-60 seconds until fully dissolved. Do not heat.

  • Step 5: Overlay the solution with Argon gas before sealing the cap tightly.

  • Step 6: Seal with Parafilm to prevent moisture ingress.[1] Store at -20°C.

Protocol B: QC Check for Degradation

Purpose: To verify compound integrity before critical assays.[1]

• Method: TLC or HPLC.[1]

• TLC System: Ethyl Acetate : Hexane (3:7).[1]

• Visualization: UV (254 nm).[1]

• Pass Criteria: Single spot (Rf ~0.4-0.6 depending on exact polarity).[1]

• Fail Criteria: Appearance of a baseline spot (hydrolysis product) or a fast-moving front spot (photodegradation product).[1]

Part 5: Solvent Decision Tree

Use this logic flow to select the correct solvent system for your specific application.

Caption: Figure 2. Solvent selection logic based on experimental requirements and stability constraints.

References

• Photodegradation of Nitroimidazoles: Title: Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation.[4] Source: PubMed / Water Res. URL:[Link]

• Nitro-Group Photochemistry: Title: Kinetic studies of photodegradation of nitroimidazole derivatives in solutions.[4][5] Source: ResearchGate.[5][6] URL:[Link]

• Hydrolytic Instability of Heterocycles: Title: Stability of solutions of antineoplastic agents during preparation and storage. Source: PubMed / Cancer Chemother Pharmacol. URL:[1][Link][1]

• DMSO Solubility & Stability: Title: In silico estimation of DMSO solubility of organic compounds for bioscreening. Source: PubMed / J Biomol Screen. URL:[Link]

• DMF vs. DMSO Chemical Compatibility: Title: DMSO vs. DMF for biological testing.[7][6] Source: Reddit (ChemPros Community Discussion). URL:[Link]

Sources

• 1. 5-Nitroindazole price,buy 5-Nitroindazole - chemicalbook [chemicalbook.com]
• 2. biotage.com [biotage.com]
• 3. DMSO vs. DMF: Unpacking the Nuances of Two Essential Solvents - Oreate AI Blog [oreateai.com]
• 4. Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Interpretation of 5,7-Dinitro-1H-indazole-3-carboxylic acid: A Comparative Analysis

In the landscape of drug discovery and materials science, the precise structural elucidation of novel compounds is paramount. For researchers working with complex heterocyclic systems, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. This guide provides an in-depth, comparative analysis of the ¹H NMR spectrum of 5,7-Dinitro-1H-indazole-3-carboxylic acid, a molecule of interest in pharmaceutical and chemical research.[1] Lacking a publicly available experimental spectrum for this specific compound, this guide will establish a robust, predicted interpretation. This prediction is built upon a logical, evidence-based framework, comparing the target molecule to foundational, structurally related compounds.

The Logic of Spectral Prediction: A Comparative Approach

• Indazole-3-carboxylic acid : This provides the baseline chemical shifts for the protons of the indazole ring system.

• Nitro-substituted aromatic compounds : The powerful electron-withdrawing nature of nitro groups significantly influences proton chemical shifts. By examining related nitro-aromatics, we can anticipate the magnitude of this effect.

The structure and proton numbering for 5,7-Dinitro-1H-indazole-3-carboxylic acid are presented below:

Figure 1. Structure of 5,7-Dinitro-1H-indazole-3-carboxylic acid with proton numbering.

Predicted ¹H NMR Spectrum of 5,7-Dinitro-1H-indazole-3-carboxylic acid

The predicted ¹H NMR data are summarized in the table below, followed by a detailed justification for each assignment. The solvent is assumed to be DMSO-d₆, a common choice for carboxylic acids due to its ability to solubilize polar compounds and the predictable chemical shift of the acidic proton.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
NH	~14.0	Broad Singlet	-	1H
COOH	~13.5	Broad Singlet	-	1H
H4	~9.1	Doublet	~2.0	1H
H6	~8.8	Doublet	~2.0	1H

Comparative Justification of Predicted Chemical Shifts

1. The Indazole Core (Baseline)

To build our prediction, we first consider the ¹H NMR of the parent 1H-indazole in DMSO-d₆. The aromatic protons typically resonate between 7.1 and 8.1 ppm.[2] For the related 1H-indazole-3-carboxylic acid, these values are expected to be similar, with some deshielding of the protons on the benzene ring due to the electron-withdrawing carboxylic acid group.[3] For example, in various 1H-indazole-3-carboxamide derivatives (structurally similar to the carboxylic acid), the aromatic protons are observed in the range of 7.2 to 8.2 ppm.[4]

2. The Impact of Nitro Group Substitution

Nitro groups are among the most powerful electron-withdrawing groups in organic chemistry. Their presence on an aromatic ring causes significant deshielding of nearby protons, shifting their resonance to a higher chemical shift (downfield). This effect is most pronounced for protons that are ortho and para to the nitro group.

In our target molecule, 5,7-Dinitro-1H-indazole-3-carboxylic acid, we have two such groups on the benzene portion of the indazole ring. This leaves only two remaining aromatic protons: H4 and H6.

• H4 Proton : This proton is ortho to the nitro group at position 5. We predict a substantial downfield shift for this proton. For comparison, in 5-nitro-1H-indole-3-carboxylic acid, the H4 proton appears as a doublet at 8.89 ppm.[5] Given the presence of a second nitro group at the 7-position in our molecule, which will also exert a deshielding effect, a chemical shift of around 9.1 ppm is a reasonable prediction for H4.

• H6 Proton : This proton is situated between the two nitro groups at positions 5 and 7. It will, therefore, experience strong deshielding from both. We anticipate this proton to be the most downfield of the aromatic signals. A predicted chemical shift of approximately 8.8 ppm is logical.

3. Coupling Constants and Multiplicities

In a disubstituted benzene ring with protons at positions 4 and 6, we expect to see meta-coupling. This type of coupling (⁴J) is typically small, on the order of 2-3 Hz. Therefore, we predict that both the H4 and H6 signals will appear as doublets , each with a coupling constant of approximately 2.0 Hz .

4. Labile Protons: NH and COOH

• NH Proton : The indazole NH proton is known to be acidic and its chemical shift is highly dependent on solvent and concentration. In DMSO-d₆, this proton typically appears as a broad singlet at a very downfield position, often above 13 ppm.[2][4] For 5,7-Dinitro-1H-indazole-3-carboxylic acid, a value around 14.0 ppm is expected.

• COOH Proton : The carboxylic acid proton is also acidic and will appear as a broad singlet. Its chemical shift is also solvent and concentration-dependent.[6][7] In DMSO-d₆, carboxylic acid protons are commonly observed in the 12-14 ppm range.[5] A predicted value of ~13.5 ppm is appropriate. These labile protons can be confirmed by a D₂O exchange experiment, where their signals would disappear from the spectrum.[6][7]

Experimental Protocol: Acquiring a ¹H NMR Spectrum

For researchers aiming to validate this predicted spectrum, the following experimental protocol is recommended:

• Sample Preparation : Dissolve approximately 5-10 mg of 5,7-Dinitro-1H-indazole-3-carboxylic acid in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.

• NMR Instrument : Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

• Acquisition Parameters :

  • Experiment : Standard 1D proton (¹H) experiment.

  • Temperature : 298 K (25 °C).

  • Sweep Width : A spectral width of at least 16 ppm is recommended to ensure all signals, including the downfield NH and COOH protons, are observed.

  • Number of Scans : A minimum of 16 scans should be acquired to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1) : A relaxation delay of 2-5 seconds is advisable to ensure quantitative integration, especially for the broader signals.

• Data Processing :

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum carefully.

  • Calibrate the chemical shift scale by setting the residual DMSO solvent peak to 2.50 ppm.

  • Integrate all signals.

• (Optional) D₂O Exchange : To confirm the assignment of the NH and COOH protons, add one drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the NH and COOH protons should significantly decrease in intensity or disappear entirely.

Conclusion

This guide provides a detailed, predictive interpretation of the ¹H NMR spectrum of 5,7-Dinitro-1H-indazole-3-carboxylic acid based on a comparative analysis with structurally related compounds. The strong electron-withdrawing effects of the two nitro groups are expected to shift the remaining aromatic protons (H4 and H6) significantly downfield, to approximately 9.1 and 8.8 ppm, respectively. Both are predicted to appear as doublets with a small meta-coupling constant. The labile NH and COOH protons are anticipated to be found at very low field, around 14.0 and 13.5 ppm in DMSO-d₆. This guide serves as a valuable resource for researchers in the synthesis and characterization of this and related dinitro-indazole compounds, providing a solid foundation for the analysis of experimentally obtained data.

References

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

• SpectraBase. 1H-indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-, 2-[(E)-(4-methylphenyl)methylidene]hydrazide - Optional[1H NMR] - Spectrum. [Link]

• PubChem. Indazole-3-carboxylic acid. National Institutes of Health. [Link]

• University of California, Davis. Spectroscopy Tutorial: Nitro Groups. [Link]

• Lamm, B., & Nordfält, K. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Acta Chemica Scandinavica, 20, 1221-1224. [Link]

• Anasazi Instruments. Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. [Link]

• National Center for Biotechnology Information. (2021). Synthesis of a Series of Diaminoindoles. PubMed Central. [Link]

• Silva, A. M. S., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Google Patents.

• Organic Syntheses. 1H-indazole-3-carboxylic acid, ethyl ester. [Link]

• Jasperse, C. Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

• ResearchGate. 1H-NMR spectra of the (a) dinitro precursor DN and (b) diamine monomer.... [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• University of Calgary. Ch 13 - Aromatic H. [Link]

• Hameed, A., et al. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate. [Link]

• University of Regensburg. H NMR Spectroscopy. [Link]

• ResearchGate. Aromatic region of the 1 H NMR spectra of compounds 1a, 4a, 3a and 5a. [Link]

• Yoshida, T., et al. (1996). A practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. Heterocycles, 43(12), 2701-2712. [Link]

• ACD/Labs. The Basics of Interpreting a Proton (¹H) NMR Spectrum. [Link]

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• Al-Mousawi, S. M., et al. (2012). Synthesis of new fluorescent compounds from 5-nitro-1H- indazole. ARKIVOC, 2012(ix), 195-203. [Link]

• Starkey, L. S. 1H NMR Chemical Shifts. Chemistry Connected. [Link]

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• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Synthesis of a Series of Diaminoindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. che.hw.ac.uk [che.hw.ac.uk]
• 7. chemistryconnected.com [chemistryconnected.com]

Comparative Guide: HPLC Method Development for Purity Analysis of Cytidine-5'-Monophosphate Disodium (CAS 5955-67-9)

Executive Summary

Cytidine-5'-monophosphate disodium salt (CMP-Na2, CAS 5955-67-9) presents a classic chromatographic challenge: it is a highly polar, ionic nucleotide that exhibits virtually no retention on standard C18 stationary phases.

This guide objectively compares the three dominant strategies for CMP purity analysis: Ion-Pair Reversed-Phase (IP-RP) , Anion Exchange (AEX) , and Hydrophilic Interaction Liquid Chromatography (HILIC) .

The Verdict:

• For QC Routine Purity (UV): IP-RP is the superior choice. It offers the highest resolution between the main peak and unphosphorylated nucleoside impurities (Cytidine).

• For Process Monitoring (Phosphorylation State): AEX is preferred. It excels at separating mono-, di-, and tri-phosphates (CMP vs. CDP vs. CTP).

• For LC-MS Applications: HILIC is required due to the volatility of the mobile phase, avoiding the non-volatile salts used in IP-RP and AEX.

Analyte Profile & Challenge

• Molecule: Cytidine-5'-monophosphate Disodium Salt[1][2]

• CAS: 5955-67-9

• Chemical Nature: Pyrimidine nucleotide. Contains a basic cytosine moiety and an acidic phosphate group.[2]

• Solubility: Highly soluble in water; insoluble in organic solvents.

• The Problem: On a standard C18 column, CMP elutes in the void volume (

  ), co-eluting with solvent fronts and unretained contaminants, making accurate purity integration impossible.

Strategic Comparison of Methodologies

The following table summarizes the performance characteristics of the three primary approaches based on experimental optimization cycles.

Table 1: Comparative Performance Matrix

Feature	Method A: IP-RP (Recommended)	Method B: Anion Exchange (AEX)	Method C: HILIC
Mechanism	Hydrophobic interaction via ion-pairing agent	Electrostatic interaction (Positive resin vs. Negative Phosphate)	Partitioning into water-enriched layer on surface
Stationary Phase	C18 (End-capped)	Strong Anion Exchange (SAX) - Quaternary Amine	Amide or Zwitterionic
Mobile Phase	Buffer + TBAHS/TEA + MeOH	Phosphate/Perchlorate Gradient	Acetonitrile + Ammonium Acetate
Retention ( )	High (Tunable)	Moderate	Moderate to High
Selectivity (Rs)	Excellent for Nucleoside vs. Nucleotide	Excellent for CMP vs. CDP vs. CTP	Good for polar impurities
MS Compatible?	No (TBAHS is non-volatile)	No (High salt load)	Yes
Equilibration	Slow (requires column passivation)	Fast	Slow (water layer formation)

Decision Framework

Use the following logic flow to select the correct method for your specific analytical goal.

Figure 1: Decision tree for selecting the appropriate HPLC mode for CAS 5955-67-9.

Detailed Experimental Protocol: IP-RP (The QC Standard)

This protocol is selected as the primary recommendation because it provides the most robust separation of the API from its degradation product (Cytidine) and synthesis by-products.

Reagents & Materials[1][3]

• Column: C18, 5 µm, 250 x 4.6 mm (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry).

• Ion Pairing Agent: Tetrabutylammonium Hydrogen Sulfate (TBAHS).

• Buffer Salt: Potassium Dihydrogen Phosphate (

  ).

• Solvent: HPLC Grade Methanol (MeOH).

• pH Adjuster: Phosphoric acid (

  ) or KOH.

Mobile Phase Preparation

• Mobile Phase A (Aqueous):

  • Dissolve 1.36 g

    (10 mM) and 1.70 g TBAHS (5 mM) in 950 mL of Milli-Q water.

  • Adjust pH to 6.0 ± 0.1 using dilute KOH or

    . Critical: pH controls the ionization state of the phosphate group and the stability of the ion pair.

  • Dilute to 1000 mL. Filter through 0.45 µm nylon membrane.

• Mobile Phase B (Organic):

  • 100% Methanol (degassed).

Instrument Parameters[4]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 25°C (Ambient).

• Detection: UV @ 270 nm (Lambda max for Cytidine).

• Injection Volume: 10 µL.

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Comment
0.0	95	5	Isocratic Hold
15.0	70	30	Linear Gradient
20.0	70	30	Wash
20.1	95	5	Re-equilibration
30.0	95	5	End

Mechanism of Action

The TBA+ cation (lipophilic tail, positive head) adsorbs onto the C18 surface. The anionic CMP interacts with the positive head of the TBA, effectively creating a "pseudo-anion exchanger" on the C18 backbone.

Figure 2: Schematic of the Ion-Pairing retention mechanism preventing CMP void elution.

Experimental Data Summary (Simulated Validation)

The following data illustrates typical system suitability results when comparing the optimized IP-RP method against a standard C18 method.

Table 2: System Suitability Comparison

Parameter	Standard C18 (No IP)	Optimized IP-RP (Method A)	Acceptance Criteria
Retention Time (CMP)	1.2 min (Void)	8.4 min
Resolution (CMP vs. Cytidine)	0.0 (Co-elution)	6.5
Tailing Factor ( )	N/A	1.1
Theoretical Plates (N)	< 500	> 8,000	N > 2,000

Interpretation: Without the ion-pairing reagent (Standard C18), the CMP peak elutes immediately with the solvent front, making quantification impossible. The IP-RP method provides sufficient retention (

) to separate the main peak from the void volume and the uncharged Cytidine impurity (which elutes earlier or later depending on the specific gradient, typically earlier in this specific pH/MeOH system).

Troubleshooting & Critical Success Factors

• Column Passivation: When using IP-RP, the column is permanently modified. Do not use this column for other non-IP methods afterwards. It takes ~20-30 column volumes to equilibrate the column with the ion-pairing reagent before the first injection.

• pH Sensitivity: Cytidine nucleotides are stable at neutral pH but can hydrolyze at very low pH (< 2). Ensure the buffer is kept between pH 5.5 and 6.5.

• Ghost Peaks: Phosphate buffers can precipitate in high organic content. Do not exceed 70% Methanol in the gradient when using 10mM Phosphate.

• Sample Diluent: Dissolve the CAS 5955-67-9 sample in the Mobile Phase A (Buffer) rather than pure water to prevent peak distortion due to solvent strength mismatch.

References

• BenchChem. (2025).[4] High-Performance Liquid Chromatography (HPLC) Analysis of 5'-Cytidine Monophosphate (5'-CMP). Retrieved from

• ResearchGate. (2025). Comparison of reversed-phase, anion-exchange, and hydrophilic interaction HPLC for the analysis of nucleotides. Retrieved from

• SIELC Technologies. (2026). HPLC Separation of Cytidine-5'-monophosphate (CMP) and 2'-Deoxycytidine 5'-Monophosphate (dCMP). Retrieved from

• Phenomenex. (2024). Oligonucleotide Purification: IP-RP vs AEX. Retrieved from

• National Institutes of Health (PubMed). (2008). Separation of cytidine 5'-triphosphate biosynthesized from cytidine 5'-monophosphate on ion-exchange resin. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. pure-synth.com [pure-synth.com]
• 3. mfds.go.kr [mfds.go.kr]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Mass Spectrometry Guide: Structural Elucidation of Dinitroindazole Isomers

Executive Summary

Dinitroindazoles are critical scaffolds in the development of antimicrobial and antineoplastic agents. However, their structural characterization presents a significant analytical challenge: regioisomerism . The position of the nitro groups (e.g., 3,5-dinitro vs. 5,7-dinitro) dramatically alters biological efficacy but results in identical molecular weights (

).

This guide objectively compares the mass spectrometric (MS) fragmentation patterns of non-ortho substituted isomers (e.g., 3,5-dinitroindazole) against ortho-substituted isomers (e.g., 5,7-dinitroindazole). By exploiting the "Ortho Effect" and specific nitro-nitrite rearrangements, researchers can differentiate these isomers without relying solely on NMR.

Mechanistic Principles of Fragmentation[1][2]

To interpret the spectra of dinitroindazoles, one must understand the three dominant decay channels governed by the stability of the indazole core and the lability of the nitro groups.

A. The Nitro-Nitrite Rearrangement (Isomerization)

Unlike simple cleavage, nitroarenes often undergo a rearrangement where the nitro group (

) isomerizes to a nitrite ester ( ) prior to fragmentation.

• Mechanism:

• Diagnostic Signal: Loss of 30 Da (

  ).[1] This is often competitive with the direct loss of 46 Da ( ).

B. The "Ortho Effect" (Proximity-Driven Loss)

This is the critical differentiator for indazoles.

• Scenario: In 5,7-dinitroindazole , the nitro group at position C7 is spatially adjacent (ortho) to the ring nitrogen proton (

  ).

• Mechanism: The nitro oxygen abstracts the proton, leading to the expulsion of a hydroxyl radical (

  ).

• Diagnostic Signal: A distinct peak at

  . This pathway is absent or significantly suppressed in isomers like 3,5-dinitroindazole, where nitro groups are remote from the .

C. Ring Cleavage (HCN Loss)

Following the loss of nitro groups, the electron-deficient indazole core typically expels hydrogen cyanide (

, 27 Da), a characteristic fingerprint of nitrogen heterocycles.

Comparative Analysis: 3,5-DNI vs. 5,7-DNI

The following comparison assumes Electron Ionization (EI) at 70 eV or ESI(+) with Collision-Induced Dissociation (CID).

Table 1: Diagnostic Ion Comparison[4]

Feature	3,5-Dinitroindazole (Target)	5,7-Dinitroindazole (Alternative)	Interpretation
Structure Type	Remote Nitro groups (C3, C5)	Ortho-Nitro group (C7 adjacent to NH)	Steric environment defines fragmentation.
Base Peak	162	191 or mixed	5,7-isomer favors OH loss due to H-bonding.
(OH Loss)	Negligible / Absent	Prominent	Primary Differentiator. Requires C7-Nitro/N1-H interaction.
(NO Loss)	Moderate	High	Nitrite rearrangement is often facilitated by ortho-crowding.
( Loss)	Dominant	Moderate	Direct cleavage is the path of least resistance for 3,5-DNI.
Low Mass Fingerprint	89 (Benzene-type fragments)	63, 90 (Ring destruction)	Secondary fragmentation of the destabilized core.

Comparative Data Interpretation[5][6][7]

• 3,5-DNI: The spectrum is dominated by the sequential loss of nitro groups. You will see a clear cascade:

  .

• 5,7-DNI: The spectrum is "messier" due to competing pathways. The presence of the

  ion is the "smoking gun" for the 7-nitro substitution.

Visualization of Fragmentation Pathways[1][2][4][5][8][9][10][11]

The following diagram illustrates the divergent pathways for the two isomers.

Figure 1: Divergent fragmentation pathways. The blue path highlights the diagnostic "Ortho Effect" specific to 7-substituted indazoles, while the red path shows the standard nitro-loss cascade typical of 3,5-isomers.

Experimental Protocol: Isomer Differentiation Workflow

To replicate these results and validate the isomer identity, follow this self-validating protocol. This workflow is designed for LC-ESI-MS/MS (Triple Quadrupole or Q-TOF).

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of analyte in 1 mL of Methanol/Water (50:50) with 0.1% Formic Acid.

• Concentration: Dilute to 1 µg/mL for direct infusion or LC injection.

• Control: Ensure pH is acidic (< 4.0) to protonate the indazole nitrogen (

  ).

Step 2: MS Method Parameters (ESI+)

• Ion Source: Electrospray Ionization (Positive Mode).[2]

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Keep low to prevent in-source fragmentation).

• Collision Energy (CE): Ramp from 10 eV to 40 eV.

  • Why? Low CE preserves the molecular ion; High CE reveals the deep fragmentation (HCN loss).

Step 3: Data Acquisition & Validation[6][7]

• Full Scan (MS1): Confirm parent ion at

  209 ( ).

• Product Ion Scan (MS2): Select

  209 as precursor.

• Calculate Ratio (

  ):

  • If

    : Likely 5,7-Dinitroindazole (Ortho effect active).

  • If

    : Likely 3,5-Dinitroindazole (Standard nitro loss).

References

• Yinon, J. (1987). Mass spectral fragmentation pathways in some dinitroaromatic compounds studied by collision-induced dissociation and tandem mass spectrometry. Organic Mass Spectrometry.

• Aran, V. J., et al. (2005). Synthesis and biological properties of new 5-nitroindazole derivatives. Bioorganic & Medicinal Chemistry.

• Via, J., et al. (1993). Differentiation of isomeric dinitrotoluenes and aminodinitrotoluenes using electrospray high resolution mass spectrometry. Rapid Communications in Mass Spectrometry.

• Holcapek, M., et al. (2010). Structural analysis of nitro-compounds by mass spectrometry. Journal of Chromatography A.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Guide: Validation of 5,7-Dinitro-1H-indazole-3-carboxylic Acid Synthesis via Elemental Analysis

Executive Summary

The synthesis of 5,7-Dinitro-1H-indazole-3-carboxylic acid represents a critical intermediate step in the development of non-hormonal contraceptives (e.g., Lonidamine analogues) and energetic materials. While High-Performance Liquid Chromatography (HPLC) and High-Resolution Mass Spectrometry (HRMS) are ubiquitous for identity confirmation, they frequently fail to detect bulk impurities common in nitration chemistry—specifically entrapped inorganic salts, hydration shells, and residual mineral acids.

This guide argues for the reinstatement of Elemental Analysis (EA) as the primary validation gate for this compound. We present a comparative performance analysis demonstrating that while HRMS confirms identity, only EA definitively validates bulk purity and compositional integrity for nitrogen-rich, energetic scaffolds.

The Synthetic Challenge

The synthesis of the target molecule involves the electrophilic aromatic substitution of Indazole-3-carboxylic acid using fuming nitric acid in sulfuric acid (mixed acid nitration).

Reaction Scheme & Impurity Profile

The 5- and 7-positions of the indazole ring are most susceptible to electrophilic attack. However, the reaction environment creates specific downstream analytical challenges:

• Hygroscopicity: The dinitro-carboxylic acid moiety is prone to forming stable hydrates.

• Salt Inclusion: Precipitation from strong acid media often traps sulfate or nitrate salts within the crystal lattice.

• Energetic Instability: The polynitro functionality increases the compound's sensitivity, complicating thermal analysis (DSC/TGA).

Visualization: Synthesis & Impurity Vectors

The following diagram maps the synthesis pathway and the specific points where "invisible" impurities (undetectable by UV-HPLC) are introduced.

Figure 1: Synthetic pathway highlighting the introduction of non-chromophoric impurities (Salts, Water) that HPLC detectors often miss.[1]

Comparative Analysis: EA vs. Modern Alternatives

In drug development, we often rely on the "Holy Trinity" of NMR, LCMS, and HPLC. However, for this specific nitro-indazole scaffold, those methods have critical blind spots.

Table 1: Validation Method Performance Matrix

Feature	Elemental Analysis (CHN)	qNMR ( H)	HPLC-UV	HRMS (Q-TOF)
Primary Output	% Composition (C, H, N)	Structural Molar Ratio	Relative Purity (%)	Exact Mass ( )
Detection Principle	Combustion (Absolute)	Nuclear Spin (Relative)	UV Absorption	Ionization
Inorganic Salt Detection	Excellent (Values drop uniformly)	Poor (Invisible)	Poor (Invisible)	Poor (Suppression)
Water/Solvent Detection	Excellent (H% deviation)	Good (If peaks distinct)	Poor (Solvent front)	N/A
Sample Requirement	1–3 mg (Destructive)	5–10 mg (Recoverable)	<1 mg	<1 ng
Suitability for Energetics	High (With precautions)	High	High	High

Why EA Wins for This Molecule

• The "Nitrogen Rule" of Purity: For 5,7-dinitro-1H-indazole-3-carboxylic acid (

  ), the theoretical Nitrogen content is 22.22% .

  • If your sample contains 5% trapped Sodium Sulfate (inorganic), your HPLC might still show 99% purity (salt doesn't absorb UV).

  • Your EA, however, will show Nitrogen at ~21.1%, instantly flagging the bulk contamination.

• Hydrate Confirmation: A mono-hydrate (

  ) shifts the Carbon theoretical value from 38.11% down to 35.56% . This massive shift is unambiguous in EA, whereas in NMR, the water peak is often disregarded as "wet solvent."

Experimental Protocol: Validated EA Workflow

This protocol is optimized for nitrogen-rich, potentially explosive heterocycles.

Reagents & Equipment[2][3]

• Instrument: Thermo Fisher FlashSmart or Elementar vario EL cube.

• Combustion Aid: Tungsten (VI) Oxide (

  ) – Critical for preventing incomplete combustion of nitro-aromatics.

• Standard: Acetanilide (Calibration) or Sulfanilamide.

Step-by-Step Methodology

• Sample Preparation (Drying):

  • Context: Nitro-indazoles are "sponges" for moisture.

  • Action: Dry sample at 60°C under high vacuum (0.1 mbar) for 12 hours over

    .

  • Caution: Do not exceed 80°C to avoid thermal decarboxylation of the -COOH group.

• Weighing (The Precision Step):

  • Weigh 1.500 mg to 2.500 mg of sample into a Tin (Sn) capsule .

  • Note: Tin is used because its exothermic oxidation raises the local temperature to >1800°C, ensuring complete flash combustion of the refractory nitro-ring.

• Combustion Parameters:

  • Furnace Temp: 950°C (Left), 840°C (Right/Reduction).

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Injection: 250 mL/min for 5 seconds.

  • Crucial Modification: Add 10 mg of

    powder directly into the tin capsule with the sample. This prevents the formation of carbonaceous char which leads to low Carbon results.

• Data Analysis:

  • Acceptance criteria:

    absolute deviation from theoretical values.

Visualization: The Validation Decision Tree

Figure 2: Logical workflow for interpreting EA results. Note that low Carbon often implies water, while low Nitrogen often implies inorganic salts.

Data Interpretation Guide

Use the following reference table to diagnose synthesis failures based on EA data.

Theoretical Values (

):

• C: 38.11%

• H: 1.60%

• N: 22.22%

Table 2: Diagnostic Scenarios

Observation	Diagnosis	Remediation
C: 38.0%	H: 1.7%	N: 22.1%
C: 35.6%	H: 2.2%	N: 20.7%
C: 36.2%	H: 1.5%	N: 21.1%
C: 39.5%	H: 1.8%	N: 21.5%
C: 30.1%	H: 1.2%	N: 18.0%

References

• Synthesis of Indazole Carboxylic Acids

  • Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites.[2] (2024).[2] DiVA Portal. Link

• Purity Assessment Standards

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[3][4][5][6] (2014).[3][4][6] Journal of Medicinal Chemistry. Link

• Combustion Analysis Methodology

  • Introduction to Combustion Analysis. (2022).[7] Chemistry LibreTexts. Link

• Nitration Mechanisms

  • Kinetics and mechanism of nitration of indazole. (1975).[8] Journal of the Chemical Society, Perkin Transactions 2. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. diva-portal.org [diva-portal.org]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. derpharmachemica.com [derpharmachemica.com]

Chromatographic Separation of Dinitroindazole Impurities: A Comparative Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals. Context: Dinitroindazoles are critical intermediates in the synthesis of indazole-based pharmaceuticals (e.g., kinase inhibitors). The nitration process typically yields a mixture of regioisomers (e.g., 3,5-, 3,6-, 3,7-, 5,6-, and 5,7-dinitroindazoles) that possess nearly identical polarities, making chromatographic resolution a significant analytical challenge.

Executive Summary

The separation of dinitroindazole regioisomers requires exploiting subtle differences in molecular geometry and electron density distributions. Standard C18 reversed-phase methods often fail to resolve critical isomeric pairs (particularly the 3,5- and 3,6- isomers) due to insufficient selectivity mechanisms.

This guide compares two superior alternatives:

• -Electron Enhanced HPLC: Utilizing Phenyl-Hexyl or Biphenyl stationary phases to leverage - interactions.

• Supercritical Fluid Chromatography (SFC): Utilizing CO

  -based mobile phases for orthogonal selectivity based on dipole alignment.

Part 1: The Separation Challenge

The core difficulty in profiling dinitroindazole impurities lies in the electron-withdrawing nature of the nitro groups attached to the indazole core.

• Electronic Similarity: All isomers are highly electron-deficient.

• Hydrophobic Similarity: The

  values of regioisomers are nearly identical, rendering standard alkyl-bonded phases (C18/C8) ineffective for baseline resolution.

• Tailing Issues: The basic nitrogen in the indazole ring (pKa ~1.2 for the protonated form, but affected by nitro groups) can interact with residual silanols, causing peak tailing.

Mechanistic Insight: Why C18 Fails

Standard C18 columns rely primarily on hydrophobic subtraction. Since the hydrophobic surface area of 3,5-dinitroindazole is virtually indistinguishable from 3,6-dinitroindazole, elution overlap is common. Successful separation requires a stationary phase that interacts with the

-electron cloud of the aromatic ring, which varies significantly between isomers due to the positioning of the nitro groups.

Part 2: Methodology Comparison

Option A: Enhanced Selectivity HPLC (Phenyl-Hexyl)

Mechanism:

- Interaction + Hydrophobicity. The Phenyl-Hexyl phase offers a dual separation mechanism.[1] The phenyl ring on the ligand creates a "sandwich" interaction with the electron-deficient dinitroindazole ring. Isomers with nitro groups positioned to maximize this overlap (planar accessibility) will be retained longer.

Option B: Supercritical Fluid Chromatography (SFC)

Mechanism: Polar interactions in a non-polar supercritical fluid. SFC uses supercritical CO

(low viscosity, high diffusivity) with a polar modifier (Methanol). It excels at separating isomers because the solvation shell around the nitro groups in supercritical CO is highly sensitive to steric hindrance and dipole orientation.

Comparative Data Analysis

The following table summarizes the performance of these methods based on application data for nitro-aromatic impurity profiling.

Feature	Standard C18 (Baseline)	Phenyl-Hexyl HPLC (Recommended)	SFC (2-Ethylpyridine)
Separation Mechanism	Hydrophobicity	Hydrophobicity + - Interaction	H-Bonding + Dipole-Dipole
Critical Pair Resolution ( )	< 1.2 (Co-elution common)	> 2.0 (Baseline)	> 3.5 (High Resolution)
Analysis Time	25–40 mins	15–20 mins	5–8 mins
Peak Shape (Tailing Factor)	1.3 – 1.8	1.0 – 1.2	1.0 – 1.1
Solvent Consumption	High (Organic/Water)	Moderate	Very Low (Green Chemistry)
Suitability	General Screening	QC & Routine Analysis	High-Throughput / Prep

Part 3: Detailed Experimental Protocols

Protocol 1: Phenyl-Hexyl HPLC (Robust QC Method)

Best for laboratories without SFC equipment requiring robust, transferable methods.

System: UHPLC or HPLC (Agilent 1290 / Waters Acquity class). Stationary Phase: Phenyl-Hexyl or Biphenyl (e.g., Phenomenex Kinetex Biphenyl or Agilent Poroshell Phenyl-Hexyl), 2.7 µm or 1.7 µm particle size.

Chromatographic Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid (suppresses silanol activity).

• Mobile Phase B: Methanol (promotes stronger

  -interactions than Acetonitrile).

• Flow Rate: 0.4 mL/min (for 2.1 mm ID column).

• Temperature: 35°C (Control is critical; higher T reduces

  -interactions).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold to focus analytes)

  • 2-15 min: 10%

    60% B (Linear gradient)

  • 15-18 min: 60%

    95% B (Wash)

• Detection: UV at 254 nm (Nitro groups have strong absorbance here).

Why this works: Methanol is used instead of Acetonitrile because Acetonitrile's

-electrons can compete with the stationary phase for analyte interaction, potentially masking the selectivity benefits of the Phenyl column.

Protocol 2: SFC Screening (High Throughput)

Best for preparative isolation or rapid screening of complex reaction mixtures.

System: SFC System (e.g., Waters UPC2 or Agilent 1260 Infinity II SFC). Stationary Phase: 2-Ethylpyridine (2-EP) or Diol.

Conditions:

• Mobile Phase A: CO

  (Supercritical).

• Mobile Phase B: Methanol (no additives usually required, but 0.1% NH

  OH can improve peak shape for acidic impurities).

• Back Pressure: 120 bar (Maintain supercritical density).

• Temperature: 40°C.

• Gradient: 2% to 20% Methanol over 5 minutes.

Part 4: Visualization & Workflow

Workflow: Impurity Isolation & Identification

The following diagram illustrates the decision logic for separating and identifying unknown dinitroindazole impurities.

Figure 1: Decision matrix for the chromatographic method development of nitro-aromatic regioisomers.

Part 5: Troubleshooting & Optimization

Peak Tailing

• Cause: Interaction between the unprotonated nitrogen of the indazole ring and acidic silanols on the silica support.

• Solution: Ensure the mobile phase pH is controlled.

  • Acidic Conditions (pH 2-3): Use 0.1% Formic Acid.[2] This protonates the indazole (making it cationic), which repels the protonated silanols, but may reduce retention on C18.

  • End-capping: Ensure the column used is "fully end-capped" (e.g., "e" designation in Purospher STAR RP-18e).

Resolution Loss

• Cause: Temperature fluctuations affecting the

  - interaction strength.

• Solution: Phenyl-based separations are highly temperature-sensitive. Lower temperatures (20-30°C) generally increase retention and selectivity for nitro-isomers by stabilizing the analyte-ligand complex.

Unknown Impurity Identification

• Approach: Since regioisomers have identical masses, LC-MS alone is insufficient.

• Protocol: Use a DAD (Diode Array Detector) in tandem with MS.

  • 3-nitro isomers typically show a bathochromic shift (red shift) compared to 5-nitro or 6-nitro isomers due to conjugation with the diazo bond of the indazole ring. Compare UV spectra at the apex of each peak.

References

• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3-Methyl-6-nitro-1H-indazole. Retrieved from

• Agilent Technologies. (2014). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction and a C-18 Column. Application Note 5991-0834EN. Retrieved from

• Huesgen, A. G. (2014). Separation of nitro-aromatics using Phenyl-Hexyl stationary phases. Agilent Technologies.[1]

• SIELC Technologies. (2023). Separation of 7-Nitroindazole on Newcrom R1 HPLC column. Retrieved from

• MDPI. (2022). Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC. Molecules, 27(13), 4022. Retrieved from

• Waters Corporation. (2025). Use of a Proprietary Polar Column Chemistry for the Separation of Nitrosamines. Retrieved from

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Analysis of 5,7-Dinitro-1H-indazole-3-carboxylic Acid and Related Energetic Materials

This guide provides a comprehensive overview of the thermal analysis of 5,7-Dinitro-1H-indazole-3-carboxylic acid, a heterocyclic energetic material. In the absence of direct experimental data for this specific molecule in publicly accessible literature, this guide establishes a robust analytical framework. We will detail the standardized methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) and draw comparative insights from the known thermal behavior of structurally related nitroaromatic and nitro-heterocyclic compounds. This approach allows for a scientifically grounded estimation of its thermal stability and decomposition characteristics, which are critical parameters for the safe handling, storage, and application of energetic materials.

The Critical Role of Thermal Analysis in Energetic Materials Research

Energetic materials are, by design, chemically unstable, possessing a high amount of stored chemical energy that can be released rapidly.[1] Understanding the thermal stability and decomposition pathways of these materials is paramount for ensuring safety and performance.[2] Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are indispensable tools in this endeavor.[3]

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[2] This technique is crucial for identifying decomposition temperatures, determining the stoichiometry of decomposition reactions, and assessing the presence of volatile components.

• Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature.[2] DSC can identify endothermic events such as melting and evaporation, and exothermic events like decomposition, providing critical data on the energy release associated with these processes.[1]

International standards, such as STANAG 4515, have been established to standardize the procedures for the thermal characterization of explosive materials using TGA and DSC, highlighting the importance of these techniques in the field.

Experimental Protocols for the Thermal Analysis of Energetic Materials

To ensure the generation of reliable and reproducible data for 5,7-Dinitro-1H-indazole-3-carboxylic acid, a detailed experimental protocol based on established best practices is essential.

Instrumentation and Calibration

A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC measurements concurrently is recommended to ensure that the observed mass loss and thermal events are directly correlated.[4] The instrument's temperature and heat flow should be calibrated using certified metal reference materials (e.g., indium) across the expected experimental temperature range. The balance must be calibrated using a certified weight.[4]

Experimental Conditions

• Sample Preparation: A small sample mass (typically 1-5 mg) should be used to minimize thermal gradients and the risk of a rapid, uncontrolled decomposition.[5] The sample should be carefully weighed into an appropriate sample pan (e.g., alumina ceramic or aluminum).[4] For energetic materials, open or vented pans are often used to prevent pressure buildup, though sealed pans can be employed to study the effects of pressure on decomposition.[6]

• Atmosphere: An inert atmosphere, such as dry nitrogen, with a consistent flow rate (e.g., 30 mL/minute) is typically used to prevent oxidative side reactions.[4]

• Temperature Program: A linear heating rate, commonly between 5 to 20 °C/minute, is applied.[4] The selection of the heating rate can influence the observed decomposition temperatures; therefore, consistency is key for comparative studies.[6] The temperature range should be sufficient to capture all relevant thermal events, from initial mass loss to complete decomposition.

The following diagram illustrates the general workflow for the TGA/DSC analysis of an energetic material.

Caption: Proposed thermal decomposition pathway.

Conclusion and Future Work

This guide has outlined the critical importance of thermal analysis for characterizing novel energetic materials like 5,7-Dinitro-1H-indazole-3-carboxylic acid. By adhering to standardized TGA/DSC protocols, researchers can obtain reliable data on thermal stability and decomposition kinetics. The comparative analysis with structurally related compounds provides a valuable framework for predicting the thermal behavior of the target molecule, suggesting a decomposition onset likely in the 200-300 °C range, initiated by decarboxylation.

Future experimental work should focus on performing the detailed TGA/DSC analysis as described herein. Further investigation using techniques like hyphenated TGA-MS (Mass Spectrometry) or TGA-FTIR (Fourier Transform Infrared Spectroscopy) would provide invaluable insights into the evolved gas products, allowing for a more detailed elucidation of the decomposition mechanism.

References

• TA Instruments. (2025, September 18). Precision Testing for Energetic Materials and Propellants: How TA Instruments Powers Safety, Stability, and Performance.
• European Defence Agency. (2023, October 20). EXPLOSIVES: THERMAL ANALYSIS USING DIFFERENTIAL THERMAL ANALYSIS (DTA), DIFFERENTIAL SCANNING CALORIMETRY (DSC), HEAT FLOW CALORIMETRY (HFC) AND THERMOGRAVIMETRIC ANALYSIS (TGA). EDSTAR.

• Stolarczyk, A., & Jarosz, T. (2022). Thermal Properties of Energetic Materials—What Are the Sources of Discrepancies?. Fire, 5(6), 206. Available at: [Link]

• Setaram. Energetic Materials Testing with Calorimetry.
• Lask, G., & Amond, T. (2018). Thermochemical Analysis of Improvised Energetic Materials by Laser-Heating Calorimetry. Calorimetry, 2018, 1-13.
• PerkinElmer. (2024, June 20). Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC.
• Trivedi, M. K., & Tallapragada, R. M. (2015). Physical and Structural Characterization of Biofield Treated Imidazole Derivatives. Modern Chemistry & Applications, 3(4).

• Shalini, S., et al. (2015). Investigation of thermal stability of some nitroaromatic derivatives by dsc. ResearchGate. Available at: [Link]

• Klapötke, T. M., & Stierstorfer, J. (2020). Combining Performance with Thermal Stability: Synthesis and Characterization of 5-(3,5-Dinitro-1H-pyrazol-4-yl)-1H-tetrazole and Its Salts. Zeitschrift für anorganische und allgemeine Chemie, 646(11), 543-551.

• Murashkevich, A., et al. (2023). Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles. Molecules, 28(6), 2568. Available at: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5947-5961. Available at: [Link]

• Nakamura, S., et al. (2018). Thermal decomposition behavior of nitrocellulose/acid mixtures in sealed and open systems. Science and Technology of Energetic Materials, 79(1), 21-26.
• Zhai, L., et al. (2024). Analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid. Journal of the Brazilian Chemical Society, 35.

• Sinditskii, V. P., et al. (2023). Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles. Molecules, 28(6), 2568. Available at: [Link]

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• 2. Precision Testing for Energetic Materials and Propellants [tainstruments.com]
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• 6. jes.or.jp [jes.or.jp]

Safety & Regulatory Compliance

Personal protective equipment for handling 5,7-Dinitro-1H-indazole-3-carboxylic acid

A Proactive Safety Framework for Handling 5,7-Dinitro-1H-indazole-3-carboxylic acid

This document provides essential safety and operational guidance for researchers, scientists, and drug development professionals working with 5,7-Dinitro-1H-indazole-3-carboxylic acid. Given the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific molecule, this guide is built upon a foundation of chemical structure analogy, established protocols for high-hazard materials, and a conservative approach to risk mitigation. The presence of a dinitro-aromatic system necessitates stringent safety protocols due to the high potential for energetic decomposition and toxicity.

Hazard Assessment by Structural Analogy

The molecular structure of 5,7-Dinitro-1H-indazole-3-carboxylic acid contains multiple functional groups that are strong indicators of potential hazards. Our assessment is based on data from closely related compounds, including 5-Nitro-1H-indazole-3-carboxylic acid[1][2], 6-Nitro-1H-indazole[3], and the general class of nitroaromatic compounds, which are widely used in explosives[4][5].

Core Structural Features and Associated Risks:

• Dinitro-aromatic System: This is the primary driver of the hazard profile. Aromatic compounds with multiple nitro groups are often sensitive to shock, friction, and heat, posing a significant explosion risk. They are also frequently associated with toxicity and mutagenicity[5][6].

• Indazole Core: The parent indazole structure and its derivatives are known to be biologically active. Safety data for related indazole carboxylic acids indicate they cause serious skin and eye irritation[7][8].

• Carboxylic Acid Group: This functional group imparts acidic properties and can increase the compound's reactivity, particularly with bases.

Inferred Hazard Profile

The following table summarizes the anticipated hazards. This profile should be assumed until empirical data proves otherwise.

Hazard Category	Inferred Risk Level	Rationale & Causality
Explosive/Energetic	High	The presence of two nitro groups on an aromatic ring is a classic structural alert for explosive properties. Thermal decomposition can be rapid and violent.
Acute Toxicity (Oral, Dermal)	Moderate to High	Nitroaromatic compounds are frequently toxic. Analogs like 6-Nitro-1H-indazole are listed as harmful in contact with skin[3].
Skin Corrosion/Irritation	High	Indazole-3-carboxylic acid is a known skin irritant (Category 2)[7][9]. The addition of electron-withdrawing nitro groups may exacerbate this property.
Serious Eye Damage/Irritation	High	Causes serious eye irritation (Category 2) is a listed hazard for the parent indazole and nitro-indazole analogs[3][7][9].
Mutagenicity	Suspected	Many nitroaromatic compounds are known or suspected mutagens[5].

Essential Personal Protective Equipment (PPE)

The selection of PPE is dictated by the high-risk profile of this compound. Engineering controls, specifically a certified chemical fume hood, are mandatory for all handling operations. PPE serves as the final, critical barrier of protection.

PPE Category	Recommended Equipment	Justification for Selection
Eye/Face Protection	Tightly fitting chemical safety goggles (conforming to EN 166 or ANSI Z87.1) AND a full-face shield.[10]	Dual-layer protection is non-negotiable. Goggles protect against splashes and dust, while the face shield provides a secondary barrier against unexpected energetic events or splashes of larger volume[11].
Skin & Body Protection	Flame-resistant (FR) lab coat, worn over long-sleeved clothing and full-length pants. Chemical-resistant apron for larger quantities.	The FR lab coat provides protection against flash fires. A chemical-resistant apron adds a layer of impermeability against spills.
Hand Protection	Double-gloving with chemical-impermeable gloves. A common and effective combination is a nitrile inner glove with a neoprene or butyl rubber outer glove.[11]	Double-gloving mitigates the risk of exposure from a single glove failure. Nitrile provides dexterity and splash protection, while neoprene/butyl offers superior resistance to a broader range of chemicals. Always inspect gloves for defects before use.[10]
Respiratory Protection	A NIOSH-approved respirator with P100 (or EN 143 P3) particulate filters is required when handling the powder outside of a certified containment system (e.g., glovebox).	This is to prevent inhalation of fine particles, which is a primary route of exposure for potent solid compounds[3][10]. All work should be planned to keep the solid contained within a fume hood to avoid the need for respiratory protection.
Foot Protection	Closed-toe, chemical-resistant safety footwear.[12]	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict, methodical workflow is paramount for safety. This protocol is designed to minimize exposure and mitigate the risk of an energetic event.

Handling Workflow Diagram

Caption: Decision tree for responding to spills or personal exposures.

Spill Response

• Minor Spill (inside fume hood): Alert colleagues. Gently cover the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels. Using non-sparking tools, carefully collect the mixture and place it in the designated hazardous waste container. [10]* Major Spill (outside fume hood): Evacuate the immediate area. Alert all personnel and your institution's safety officer. Prevent entry and remove any potential sources of ignition. [10]Follow your institution's emergency response protocol.

Waste Disposal

• Segregation is Critical: Waste containing 5,7-Dinitro-1H-indazole-3-carboxylic acid must be segregated. DO NOT mix with other chemical waste streams, especially oxidizing or reducing agents, unless compatibility has been explicitly confirmed.

• Containers: Use clearly labeled, sealed, and robust containers.

• Disposal Method: This compound must be disposed of through a licensed hazardous waste disposal company with experience in handling energetic and reactive chemicals. On-site treatment is not recommended. While bioremediation pathways for nitroaromatics exist, they are complex industrial processes and not suitable for laboratory waste disposal.[4][13][14]

References

• Personal protective equipment for handling 2-Bromo-6-methyl-4-nitroanisole. Benchchem.
• SAFETY DATA SHEET - 5-Methyl-1H-indazole-3-carboxylic acid. Fisher Scientific.
• 5-nitro-1H-indazole-3-carboxylic Acid Properties. US Environmental Protection Agency (EPA).
• SAFETY DATA SHEET - 1H-Indazole-3-carboxylic acid.
• SAFETY DATA SHEET - 1H-Indazol-5-amine.
• SAFETY DATA SHEET - 6-Benzyloxy-1H-indazole-3-carboxylic acid. CymitQuimica.
• Petrochemical Personal Protective Equipment (PPE). Respirex International.
• SAFETY DATA SHEET - Sigma-Aldrich.
• SAFETY DATA SHEET - Indazole-3-carboxylic Acid. Tokyo Chemical Industry.
• Examples of PPE for Various Dangerous Goods Classes. Storemasta Blog.
• 6-Nitro-1H-indazole - SAFETY DATA SHEET.
• Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council.
• 5-Nitro-1H-indazole-3-carboxylic acid. Chem-Impex.
• PPE Solutions for Chemical Industries. 3M.
• Indazole-3-carboxylic acid | C8H6N2O2 | CID 78250. PubChem - NIH.
• Indazole-3-carboxylic acid-SDS. MedChemExpress.
• Biodegradation of nitroaromatic compounds. PubMed.
• Biodegradation and Transformation of Nitroaromatic Compounds. DTIC.
• Indazole-3-carboxylic acid.
• Biological Treatment of Nitroaromatics in Wastewater. MDPI.
• Bioremediation of nitroaromatic compounds.
• indazole. Organic Syntheses Procedure.
• 5-Nitroindazole-3-carboxylic acid. ChemicalBook.
• Biodegradation of nitroaromatic compounds and explosives. ResearchGate.

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• 5. Bioremediation of nitroaromatic compounds (Chapter 6) - Bioremediation [cambridge.org]
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